4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid

• CAS: 1342135-56-1

Core Science & Biosynthesis

Chemical structure and properties of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid

An In-depth Technical Guide to 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid: Structure, Properties, and Potential Applications

Authored by: A Senior Application Scientist

Foreword: The landscape of modern drug discovery is perpetually in search of novel molecular scaffolds that offer both structural novelty and functional efficacy. Among these, nitrogen-containing heterocycles, and specifically the 1,2,4-triazole nucleus, have emerged as a cornerstone in the development of a wide array of therapeutic agents.[1][2][3] This guide provides a detailed technical overview of a specific, yet underexplored, member of this family: 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid. While direct experimental data for this compound is sparse in publicly accessible literature, this document synthesizes foundational knowledge from closely related analogs to present a scientifically grounded perspective on its chemical nature, properties, and potential within the pharmaceutical sciences.

Molecular Structure and Identification

4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid is a small molecule characterized by the fusion of a benzoic acid moiety with a dimethylated 1,2,4-triazole ring. The precise arrangement of the methyl groups on the triazole ring is critical for its chemical identity and, consequently, its biological activity. Based on available database information, the specific isomer detailed herein is 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid.[4]

The structure combines the rigidity and hydrogen bonding capabilities of the triazole ring with the acidic functionality of the carboxylic acid group, making it an intriguing candidate for molecular recognition by biological targets.[5] The triazole moiety is known for its metabolic stability and its role as a pharmacophore that can engage in various non-covalent interactions.[1]

Caption: 2D Chemical Structure of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid.

Physicochemical Properties

Property	Value/Prediction	Source
Molecular Formula	C11H11N3O2	[4]
Molecular Weight	217.22 g/mol	[6]
Monoisotopic Mass	217.08513 Da	[4]
Predicted XlogP	1.0 - 2.0	[4][7]
Hydrogen Bond Donors	1	Inferred from structure
Hydrogen Bond Acceptors	4	Inferred from structure
Predicted Solubility	Moderately soluble in polar organic solvents; sparingly soluble in water.	Inferred from structure and related compounds[5]
Predicted pKa	~4-5 (for the carboxylic acid)	Inferred from benzoic acid and its derivatives

Disclaimer: The predicted values are based on computational models and analogies to similar structures. Experimental verification is required for definitive characterization.

Synthesis and Purification

A specific, validated synthesis protocol for 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid is not described in the reviewed literature. However, a plausible synthetic route can be designed based on established methods for the formation of 3,4,5-trisubstituted 1,2,4-triazoles.[8] A common and effective strategy involves the cyclization of an appropriately substituted amidine or a related intermediate.

Proposed Synthetic Pathway:

A logical approach would be the reaction of a 4-carboxybenzoyl-substituted amidrazone with an appropriate cyclizing agent. A one-pot synthesis method, which has been shown to be efficient for other trisubstituted triazoles, could also be adapted.[8]

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol (Hypothetical):

Step 1: Synthesis of Methyl 4-(N-methylcarbamimidoyl)benzoate

• To a solution of methyl 4-cyanobenzoate in anhydrous methanol, add sodium methoxide.

• Stir the mixture at room temperature for 24 hours.

• Neutralize the reaction with a suitable acid and concentrate under reduced pressure to obtain the crude product.

Step 2: Synthesis of the Amidrazone Intermediate

• Dissolve the crude product from Step 1 in ethanol.

• Add a solution of N-methylhydrazine in ethanol dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Remove the solvent in vacuo to yield the crude amidrazone.

Step 3: Cyclization to form the Triazole Ring

• To the crude amidrazone, add an excess of acetic anhydride.

• Heat the mixture under reflux for 4-6 hours.

• Cool the reaction mixture and pour it into ice-cold water.

• The precipitate formed is filtered, washed with water, and dried.

Step 4: Hydrolysis of the Ester

• Suspend the product from Step 3 in a mixture of ethanol and aqueous sodium hydroxide.

• Heat the mixture to reflux until the reaction is complete (monitored by TLC).

• Cool the solution and acidify with dilute hydrochloric acid to precipitate the final product.

• Filter the solid, wash with cold water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to afford pure 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid.

Spectroscopic Characterization (Expected)

The structural elucidation of the target compound would rely on a combination of spectroscopic techniques. Based on the analysis of similar structures, the following spectral characteristics are anticipated.[9][10][11]

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show distinct signals for the aromatic protons of the benzoic acid ring, likely as two doublets in the range of 7.5-8.5 ppm.[9] The two methyl groups on the triazole ring would appear as singlets, likely in the range of 2.0-4.0 ppm. The acidic proton of the carboxyl group would be a broad singlet at a downfield chemical shift (>10 ppm), which is exchangeable with D₂O.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would display signals for the quaternary carbons of the triazole ring, the aromatic carbons of the benzene ring, and the carbonyl carbon of the carboxylic acid (typically >165 ppm). The two methyl carbons would resonate in the aliphatic region of the spectrum.

• FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum would be characterized by a broad absorption band for the O-H stretching of the carboxylic acid dimer, typically in the range of 2500-3300 cm⁻¹.[12][13][14] A strong C=O stretching vibration for the carbonyl group would be observed around 1700 cm⁻¹.[12][13][14] Characteristic bands for the C=N and N-N stretching of the triazole ring are also expected in the fingerprint region.[15]

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound.[16][17] Fragmentation patterns would likely involve the loss of CO₂, H₂O, and cleavage of the triazole ring, providing further structural confirmation.

Potential Applications in Drug Development

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities, including antifungal, antiviral, and anticancer properties.[18][19][20][21][22][23]

Anticancer Potential:

Derivatives of 4-(1H-1,2,4-triazol-1-yl)benzoic acid have been synthesized and evaluated for their in vitro antiproliferative activity against various human cancer cell lines.[9][24] These studies have shown that modifications to the triazole and benzoic acid moieties can lead to potent and selective anticancer agents.[9][24] The mechanism of action for some of these compounds involves the induction of apoptosis.[9][24]

Given these precedents, 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid represents a promising candidate for further investigation as a potential anticancer agent. The specific substitution pattern of the dimethyl groups may influence its binding affinity to target proteins and its overall pharmacological profile.

Caption: Hypothesized mechanism of anticancer action.

Conclusion and Future Directions

4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid is a molecule of significant interest at the intersection of heterocyclic chemistry and drug discovery. While a comprehensive experimental characterization is currently lacking in the public domain, this guide provides a robust, scientifically-informed framework for understanding its structure, properties, and potential. The insights derived from related compounds strongly suggest that this molecule warrants further investigation, particularly in the realm of oncology. Future research should focus on developing a validated synthetic route, conducting thorough physicochemical and spectroscopic characterization, and performing in vitro and in vivo studies to evaluate its therapeutic potential.

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Potential applications of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid in coordination chemistry

An In-Depth Technical Guide to the Coordination Chemistry and Potential Applications of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The convergence of diverse functional moieties within a single molecular scaffold presents a powerful strategy for the design of advanced materials. This guide explores the untapped potential of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid as a versatile building block in coordination chemistry. While this specific ligand is not yet extensively documented in the literature, its constituent 1,2,4-triazole and benzoic acid functionalities are well-established in the construction of coordination polymers and metal-organic frameworks (MOFs). By drawing on established principles and analogous systems, this document provides a comprehensive theoretical and practical framework for researchers interested in harnessing the unique properties of this ligand. We will delve into its probable synthetic pathways, predict its coordination behavior, and propose detailed experimental protocols for the synthesis and characterization of novel coordination materials. Potential applications in areas such as catalysis, sensing, and drug delivery will be discussed, underpinned by a rigorous scientific rationale.

Introduction: The Promise of a Bifunctional Ligand

The field of coordination chemistry is continually driven by the quest for novel ligands that can direct the assembly of metal ions into predictable and functional superstructures. The ligand 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid emerges as a compelling candidate in this pursuit. Its molecular architecture, featuring a nitrogen-rich 1,2,4-triazole ring and a carboxylate group, offers a rich interplay of donor sites for metal coordination.[1][2] The triazole moiety, with its three nitrogen atoms, can engage in various coordination modes, including monodentate and bidentate bridging, facilitating the formation of polynuclear complexes and extended networks.[3][4] Concurrently, the benzoic acid group provides a robust and versatile O-donor site, well-known for its ability to form strong coordination bonds with a wide range of metal ions and to participate in hydrogen bonding interactions.

The strategic combination of these two functionalities in a single molecule suggests a high potential for the construction of dimensionally diverse and functionally complex coordination polymers and MOFs.[5][6] The dimethyl substitution on the triazole ring can further influence the ligand's steric profile and electronic properties, potentially leading to unique structural motifs and enhanced stability in the resulting materials. This guide will serve as a roadmap for the exploration of this promising ligand, from its synthesis to the investigation of its coordination-driven applications.

Ligand Synthesis: A Proposed Pathway

Proposed Synthetic Workflow:

Caption: Proposed synthetic workflow for the target ligand.

Experimental Protocol (Hypothetical):

• Synthesis of Benzoic Acid Hydrazide: Methyl benzoate is refluxed with hydrazine hydrate in an alcoholic solvent.[7] The product is isolated upon cooling and recrystallization.

• Formation of Potassium Dithiocarbazinate: The benzoic acid hydrazide is then treated with carbon disulfide in the presence of potassium hydroxide to yield the corresponding potassium dithiocarbazinate salt.[8]

• Cyclization to the Triazole Core: The potassium salt undergoes cyclization upon reaction with hydrazine hydrate to form the 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol nucleus.[8]

• Methylation and Desulfurization/Oxidation: The triazole core would then undergo N-methylation, followed by a desulfurization or oxidation step to yield the final 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid. The precise reagents and conditions for this final step would require experimental optimization.

Predicted Coordination Chemistry and Structural Motifs

The dual-functional nature of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid allows for a variety of coordination modes, which can be strategically employed to construct coordination complexes with tailored dimensionalities and properties.

Potential Coordination Modes:

Caption: Potential coordination modes of the ligand.

• Monodentate Coordination: The ligand can coordinate to a metal center through either a nitrogen atom of the triazole ring or an oxygen atom of the carboxylate group. This mode is more likely to result in discrete, low-dimensional complexes.

• Bidentate Bridging (N,N): The N1 and N2 atoms of the triazole ring can bridge two metal centers, a common motif in the formation of 1D chains, 2D layers, and 3D frameworks.[4]

• Bidentate Chelating (N,O): The ligand could potentially form a chelate ring by coordinating through a triazole nitrogen and a carboxylate oxygen to the same metal ion.

• Tridentate Bridging (N,N,O): A combination of the above modes could lead to the ligand bridging multiple metal centers through both its nitrogen and oxygen donor atoms, resulting in highly connected and robust frameworks.

The choice of metal ion, counter-anion, and reaction conditions (e.g., solvent, temperature, pH) will play a crucial role in determining which of these coordination modes is favored, and consequently, the final topology of the resulting coordination polymer or MOF.[1]

Potential Applications and Experimental Protocols

The anticipated structural features of coordination polymers derived from 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid suggest a range of potential applications.

Luminescent Sensing

Rationale: Lanthanide-based MOFs constructed from ligands containing aromatic chromophores, such as the phenyl-triazole system, often exhibit strong luminescence.[9] The incorporation of uncoordinated donor atoms within the pores of a MOF can provide binding sites for guest molecules, leading to a modulation of the luminescent signal upon guest binding. This "turn-on" or "turn-off" response forms the basis for highly sensitive and selective chemical sensors.

Experimental Protocol: Synthesis of a Luminescent Lanthanide MOF

• Materials: 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid (ligand), a lanthanide salt (e.g., Tb(NO₃)₃·6H₂O), N,N-dimethylformamide (DMF), ethanol.

• Synthesis:

  • In a 20 mL glass vial, dissolve the ligand (0.1 mmol) and the lanthanide salt (0.05 mmol) in a mixture of DMF (5 mL) and ethanol (5 mL).

  • Seal the vial and heat it in an oven at 120 °C for 72 hours.

  • Allow the vial to cool slowly to room temperature.

  • Collect the resulting crystals by filtration, wash with fresh DMF, and dry in air.

• Characterization:

  • Single-Crystal X-ray Diffraction: To determine the precise 3D structure of the MOF.

  • Powder X-ray Diffraction (PXRD): To confirm the phase purity of the bulk sample.

  • Thermogravimetric Analysis (TGA): To assess the thermal stability of the framework.

  • Luminescence Spectroscopy: To measure the excitation and emission spectra of the MOF.

• Sensing Studies:

  • Prepare suspensions of the activated MOF in various solvents.

  • Introduce small aliquots of different analytes (e.g., metal ions, nitroaromatics) and monitor the changes in the luminescence intensity.

Hypothetical Luminescence Data
Excitation Wavelength (nm)	315
Emission Peaks (nm)	490, 545, 585, 620 (characteristic of Tb³⁺)
Quantum Yield	45%
Luminescence Quenching with Nitrobenzene	>90% quenching at 10⁻³ M

Heterogeneous Catalysis

Rationale: MOFs can serve as excellent platforms for heterogeneous catalysis. The metal nodes can act as Lewis acid sites, while the organic linkers can be functionalized to introduce catalytically active groups. A MOF constructed from the title ligand could potentially catalyze reactions such as Knoevenagel condensations or cycloaddition reactions.

Experimental Protocol: Catalytic Knoevenagel Condensation

• Catalyst Preparation: Synthesize a robust MOF, for example, using a Zr(IV) salt, which is known to form highly stable frameworks. The synthesis would follow a similar solvothermal procedure as described above.

• Catalytic Reaction:

  • In a round-bottom flask, combine the activated Zr-MOF (5 mol%), benzaldehyde (1 mmol), and malononitrile (1.2 mmol) in a suitable solvent (e.g., ethanol).

  • Stir the reaction mixture at 80 °C for the desired time.

  • Monitor the reaction progress using gas chromatography or thin-layer chromatography.

  • After the reaction is complete, separate the catalyst by centrifugation or filtration.

  • Isolate the product from the supernatant.

• Catalyst Recycling: Wash the recovered catalyst with fresh solvent and dry it under vacuum. Use the recycled catalyst in subsequent reaction runs to assess its stability and reusability.

Hypothetical Catalytic Performance
Reaction	Benzaldehyde + Malononitrile
Product	2-(phenylmethylene)malononitrile
Conversion (Run 1)	>99% in 2 hours
Conversion (Run 5)	95% in 2.5 hours

Gas Sorption and Separation

Rationale: The porosity of MOFs can be tuned by judiciously selecting the organic linkers and metal nodes. The presence of polar functional groups (triazole nitrogens, carboxylate oxygens) lining the pores of a MOF can lead to selective interactions with specific gas molecules, such as CO₂, enabling applications in gas separation and storage.[10]

Experimental Protocol: CO₂ Sorption Analysis

• MOF Synthesis and Activation: Synthesize a MOF with a high surface area, potentially using a metal like Zn(II) or Cu(II). Activate the MOF by heating it under vacuum to remove any guest solvent molecules from the pores.

• Gas Sorption Measurements:

  • Place a known mass of the activated MOF in the sample tube of a volumetric gas adsorption analyzer.

  • Perform CO₂ and N₂ adsorption-desorption isotherm measurements at relevant temperatures (e.g., 273 K and 298 K).

• Data Analysis:

  • Calculate the Brunauer-Emmett-Teller (BET) surface area from the N₂ isotherm.

  • Determine the CO₂ uptake capacity at a given pressure (e.g., 1 atm).

  • Calculate the selectivity for CO₂ over N₂ using the Ideal Adsorbed Solution Theory (IAST) or by comparing the initial slopes of the isotherms.

Hypothetical Gas Sorption Data
BET Surface Area	1200 m²/g
CO₂ Uptake (273 K, 1 atm)	4.5 mmol/g
N₂ Uptake (273 K, 1 atm)	0.3 mmol/g
IAST Selectivity (CO₂/N₂)	35

Conclusion and Future Outlook

While the coordination chemistry of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid remains to be experimentally explored, this guide has laid out a compelling case for its potential as a highly versatile and valuable ligand. The confluence of a bridging-capable triazole unit and a robust carboxylate functionality provides a rich design space for the construction of novel coordination polymers and MOFs. The proposed synthetic route and detailed experimental protocols for potential applications in luminescent sensing, catalysis, and gas sorption offer a solid starting point for researchers venturing into this area. Future work should focus on the successful synthesis and characterization of this ligand, followed by a systematic investigation of its coordination behavior with a variety of metal ions. The insights gained from such studies will undoubtedly contribute to the broader field of crystal engineering and the development of functional materials.

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• MDPI. (2024, January 30). Synthesis of New Zinc and Copper Coordination Polymers Derived from Bis (Triazole) Ligands. Retrieved February 24, 2026, from [Link]

• (n.d.). Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4. Retrieved February 24, 2026, from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF_P7LEw3ViVCIXrELMJ6FszI7VEYdJTyc2CYNz1z4IpXl-yzRFgHr3qMSVnXlHz2q-B4yzhrj1hck-CFsU6Fa5y8uye0b0wl_ekVz4OtZRwvUCd-Zi377JFWczlqaDcnLQ2zC9zE3vXMXPjtUH84TU3LM3Jg==

• PMC. (2019, June 17). Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. Retrieved February 24, 2026, from [Link]

• PubChem. (n.d.). 4-(dimethyl-4h-1,2,4-triazol-3-yl)benzoic acid. Retrieved February 24, 2026, from [Link]

• KTU AVES. (n.d.). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Retrieved February 24, 2026, from [Link]

• (2008, January 1). Synthesis and Characterizations of Some New 4H-1,2,4-Triazole Derivatives.

• ResearchGate. (2025, August 10). Synthesis and characterizations of some new 4H-1,2,4-triazole derivatives. Retrieved February 24, 2026, from [Link]

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• 1. The coordination chemistry of Zn(ii), Cd(ii) and Hg(ii) complexes with 1,2,4-triazole derivatives - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. chemijournal.com [chemijournal.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Two Novel Triazole-Based Metal–Organic Frameworks Consolidated by a Flexible Dicarboxylate Co-ligand: Hydrothermal Synt… [ouci.dntb.gov.ua]
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• 7. nepjol.info [nepjol.info]
• 8. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
• 9. tandfonline.com [tandfonline.com]
• 10. A zinc(II) metal-organic framework based on triazole and dicarboxylate ligands for selective adsorption of hexane isomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic Acid: A Detailed Protocol for Drug Discovery and Development

Introduction

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antifungal, antiviral, and anticancer properties. The specific substitution pattern on the triazole ring can significantly influence the pharmacological profile of these compounds. This application note provides a comprehensive, step-by-step protocol for the synthesis of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid, a key building block for the development of novel pharmaceuticals.

This guide is intended for researchers, scientists, and drug development professionals. It offers a detailed synthetic route starting from readily available precursors, with in-depth explanations of the experimental choices and potential challenges. The protocol is designed to be a self-validating system, with clear instructions for purification and characterization at each stage.

Synthetic Strategy Overview

The synthesis of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid is a multi-step process that begins with the functionalization of 4-cyanobenzoic acid. The overall strategy involves the initial protection of the carboxylic acid group via esterification, followed by the construction of the 1,2,4-triazole ring and subsequent methylation to introduce the desired dimethyl substitution pattern. The final step involves the deprotection of the carboxylic acid to yield the target compound.

Experimental Protocols

PART 1: Synthesis of Methyl 4-cyanobenzoate (Intermediate 1)

Rationale: The initial step involves the esterification of 4-cyanobenzoic acid to protect the carboxylic acid functionality. This prevents its interference in the subsequent triazole formation steps. The Fischer esterification, using methanol in the presence of a strong acid catalyst like sulfuric acid, is a classic and efficient method for this transformation[1][2].

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
4-Cyanobenzoic acid	147.13	14.7 g	0.1
Methanol	32.04	200 mL	-
Sulfuric acid (conc.)	98.08	2 mL	-
Sodium bicarbonate	84.01	As needed	-
Anhydrous sodium sulfate	142.04	As needed	-
Diethyl ether	74.12	As needed	-

Procedure:

• To a 500 mL round-bottom flask, add 4-cyanobenzoic acid (14.7 g, 0.1 mol) and methanol (200 mL).

• Stir the mixture until the solid is partially dissolved.

• Carefully add concentrated sulfuric acid (2 mL) dropwise to the stirring mixture.

• Attach a reflux condenser and heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in diethyl ether (150 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to neutralize the excess acid.

• Wash the organic layer with brine (50 mL), dry over anhydrous sodium sulfate, and filter.

• Evaporate the solvent under reduced pressure to obtain the crude methyl 4-cyanobenzoate as a white solid.

• Recrystallize the crude product from a minimal amount of hot methanol to yield pure methyl 4-cyanobenzoate[3].

PART 2: Synthesis of 4-Cyanobenzohydrazide (Intermediate 2)

Rationale: The formation of a hydrazide is a key step towards the construction of the triazole ring. This is achieved by the nucleophilic acyl substitution of the methyl ester with hydrazine hydrate[4][5].

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
Methyl 4-cyanobenzoate	161.16	16.1 g	0.1
Hydrazine hydrate (80%)	50.06	12.5 mL	~0.2
Ethanol	46.07	150 mL	-

Procedure:

• In a 250 mL round-bottom flask, dissolve methyl 4-cyanobenzoate (16.1 g, 0.1 mol) in ethanol (150 mL).

• Add hydrazine hydrate (12.5 mL, ~0.2 mol) to the solution.

• Heat the mixture to reflux for 3-4 hours. The reaction can be monitored by TLC.

• Upon completion, cool the reaction mixture in an ice bath to induce precipitation.

• Collect the white precipitate by vacuum filtration, wash with cold ethanol, and dry to obtain 4-cyanobenzohydrazide.

PART 3: Synthesis of Methyl 4-(5-methyl-4H-1,2,4-triazol-3-yl)benzoate (Intermediate 3)

Rationale: The 1,2,4-triazole ring is constructed via the cyclocondensation of the 4-cyanobenzohydrazide with triethyl orthoacetate. The orthoester serves as the source of the C5-methyl group and facilitates the ring closure through dehydration.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
4-Cyanobenzohydrazide	161.16	16.1 g	0.1
Triethyl orthoacetate	162.22	21 mL	~0.12
Acetic acid	60.05	50 mL	-

Procedure:

• Suspend 4-cyanobenzohydrazide (16.1 g, 0.1 mol) in acetic acid (50 mL) in a 250 mL round-bottom flask.

• Add triethyl orthoacetate (21 mL, ~0.12 mol) to the suspension.

• Heat the reaction mixture to reflux for 8-10 hours.

• After cooling to room temperature, pour the reaction mixture into ice-water (300 mL).

• Collect the resulting precipitate by vacuum filtration, wash thoroughly with water, and dry.

• The crude product can be purified by recrystallization from ethanol to give methyl 4-(5-methyl-4H-1,2,4-triazol-3-yl)benzoate.

PART 4: Synthesis of Methyl 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoate (Intermediate 4)

Rationale: N-methylation of the triazole ring is achieved using a methylating agent in the presence of a base. The regioselectivity of this reaction is a critical consideration, as methylation can occur at N1, N2, or N4 positions. The choice of base and solvent can influence the isomeric ratio[6]. This protocol aims for the N4-methylated product.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
Methyl 4-(5-methyl-4H-1,2,4-triazol-3-yl)benzoate	231.23	23.1 g	0.1
Sodium methoxide	54.02	5.9 g	0.11
Methyl iodide	141.94	7.5 mL	0.12
Anhydrous Methanol	32.04	200 mL	-
Dichloromethane	84.93	As needed	-
Anhydrous sodium sulfate	142.04	As needed	-

Procedure:

• In a dry 500 mL round-bottom flask under a nitrogen atmosphere, dissolve methyl 4-(5-methyl-4H-1,2,4-triazol-3-yl)benzoate (23.1 g, 0.1 mol) in anhydrous methanol (200 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium methoxide (5.9 g, 0.11 mol) to the cooled solution and stir for 30 minutes.

• While maintaining the temperature at 0 °C, add methyl iodide (7.5 mL, 0.12 mol) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Remove the solvent under reduced pressure.

• Partition the residue between dichloromethane (150 mL) and water (100 mL).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate to obtain the crude product, which will be a mixture of N-methylated isomers.

• The desired N4-methylated isomer, methyl 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoate, can be isolated by column chromatography on silica gel.

PART 5: Synthesis of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic Acid (Final Product)

Rationale: The final step is the hydrolysis of the methyl ester to the carboxylic acid. This is typically achieved by saponification using a base like sodium hydroxide, followed by acidification[7][8].

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
Methyl 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoate	245.26	24.5 g	0.1
Sodium hydroxide	40.00	8.0 g	0.2
Water	18.02	100 mL	-
Methanol	32.04	100 mL	-
Hydrochloric acid (conc.)	36.46	As needed	-

Procedure:

• Dissolve methyl 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoate (24.5 g, 0.1 mol) in a mixture of methanol (100 mL) and water (100 mL) in a 500 mL round-bottom flask.

• Add sodium hydroxide (8.0 g, 0.2 mol) and heat the mixture to reflux for 2-3 hours.

• After cooling, remove the methanol under reduced pressure.

• Dilute the remaining aqueous solution with water (100 mL) and acidify to pH 2-3 with concentrated hydrochloric acid.

• A white precipitate will form. Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to obtain the final product, 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid.

Visualization of the Synthetic Workflow

Caption: Synthetic route to 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid.

Conclusion

This application note provides a robust and detailed synthetic protocol for the preparation of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid. By following these procedures, researchers can reliably synthesize this valuable building block for use in drug discovery and development programs. The explanations provided for each step are intended to give insight into the chemical transformations and to aid in troubleshooting and optimization.

References

• Taylor & Francis Online. (2007). Synthesis of 3‐Aryl‐5‐methyl 4‐Substituted[4][6][9]Triazoles. [Link]

• PubMed. (n.d.). Synthesis of some 3-arylamino-5-aryloxymethyl[4][6][9]triazole derivatives and their antimicrobial activity. [Link]

• YouTube. (2024). Hydrolysis of Methyl Benzoate - Lab Demo. [Link]

• MDPI. (2022). Regioselective Synthesis of 5-Trifluoromethyl 1,2,4-Triazoles via [3 + 2]-Cycloaddition of Nitrile Imines with CF3CN. [Link]

• Chemical Methodologies. (2022). Eco-friendly, Rapid Synthesis of Some 4-Hydroxybenzoic Acid Hydrazide Derivatives. [Link]

• SpringerLink. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. [Link]

• ResearchGate. (2025). Regioselective synthesis of alkyl derivatives of 3,5-diamino-1,2,4-triazole. [Link]

• Google Patents. (n.d.).

• PMC. (n.d.). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. [Link]

• Chemistry Stack Exchange. (2020). Unusual hydrolysis of methyl 2,4,6‐trimethylbenzoate. [Link]

• PMC. (n.d.). 1-(4-Methoxyphenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one. [Link]

• ResearchGate. (n.d.). Cyclocondensation of 9 with triethyl orthopropionate or triethyl orthoacetate. [Link]

• Zenodo. (n.d.). Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents. [Link]

• RSC Publishing. (n.d.). Regioselective synthesis of 4-fluoro-1,5-disubstituted-1,2,3-triazoles from synthetic surrogates of α-fluoroalkynes. [Link]

• PMC. (2022). Expanding the chemical space of 3(5)-functionalized 1,2,4-triazoles. [Link]

• Google Patents. (n.d.). US20220017931A1 - Method for production of 4-cyano benzoic acid or salts thereof.

• RSC Publishing. (n.d.). Visible-light-mediated regioselective synthesis of novel thiazolo[3,2-b][4][6][9]triazoles: advantageous synthetic application of aqueous conditions. [Link]

• Reddit. (2015). Need help with selective methylation of triazole over pyridine. [Link]

• SciSpace. (2019). Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. [Link]

• PMC. (2022). Synthesis of Benzo[4][7]thiazolo[2,3-c][4][6][9]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates. [Link]

• Quora. (2021). Can methyl benzoate be hydrolyzed?. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). US20200048234A1 - Method for preparing methyl 4-[(4,5-dihydro-3-methoxy-4-methyl-5-oxo-1h-1,2,4-triazol-1-yl)carbonyl)

• ResearchGate. (2025). Synthesis and evaluation of methyl 3,4,5-trihydroxybenzoate and methyl 3,4,5-trihydroxybenzohydrazide as additives for natural rubber composites. [Link]

• PubChem. (n.d.). 4-(dimethyl-4h-1,2,4-triazol-3-yl)benzoic acid. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). [Link]

• The Synthetic Organic Chemistry Website. (n.d.). Acid to Ester - Fischer Esterification. [Link]

• MDPI. (2018). Synthesis of 4-Methoxybenzoylhydrazones and Evaluation of Their Antiglycation Activity. [Link]

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• 4. Synthesis of 4-Methoxybenzoylhydrazones and Evaluation of Their Antiglycation Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Organic Syntheses Procedure [orgsyn.org]

Solvothermal synthesis methods involving 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid

Application Note: Solvothermal Engineering of Coordination Polymers using 4-(Dimethyl-4H-1,2,4-triazol-3-yl)benzoic Acid

Part 1: Executive Summary & Ligand Architecture

This guide details the solvothermal synthesis protocols for Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs) utilizing 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid (hereafter referred to as H-DMTZBA ) and its structural analogs.[1][2][3]

The Chemo-Structural Logic: The H-DMTZBA ligand is a "non-innocent" bifunctional linker.[1][2] It is critical to understand its coordination modes before attempting synthesis:

• Benzoate Moiety: Provides hard Oxygen donors (monodentate, bidentate chelating, or bridging) favoring hard acids like Zn(II), Cd(II), and lanthanides.[1][2][3]

• Triazole Moiety: Provides soft(er) Nitrogen donors.[1][2][3] The specific "dimethyl" placement (typically at the 4,5-positions if the benzene is at the 3-position) introduces steric bulk that prevents dense packing, often encouraging open-framework topologies or helical chains.[1][2]

• Solvothermal Role: Unlike simple reflux methods, solvothermal synthesis utilizes high pressure and temperature to overcome the activation energy of the triazole-metal bond formation, which is kinetically slower than the carboxylate-metal bond.[1][2]

Part 2: Solvothermal Synthesis Protocols

Protocol A: Synthesis of Zn(II) Luminescent Frameworks

Target Application: Chemical Sensing (e.g., detection of nitro-aromatics or metal ions).[1][2][3]

Mechanistic Insight: Zinc(II) is d10 (diamagnetic) and flexible in coordination number (4, 5, or 6).[1][2][3] We use a mixed-solvent system (DMF/H2O) to control the deprotonation rate of the carboxylic acid.[1][2][3] The water acts as a modulator and a hydrolytic agent for the zinc salt.[1][3]

Materials:

• Ligand: H-DMTZBA (0.1 mmol, ~23.1 mg)[1][2][3]

• Metal Salt: Zn(NO₃)₂[1][2][3][4]·6H₂O (0.1 mmol, ~29.7 mg)[1][2][3]

• Solvent A: N,N-Dimethylformamide (DMF)[1][2][3]

• Solvent B: Deionized Water[2]

• Vessel: 20 mL Teflon-lined stainless steel autoclave.[1][2]

Step-by-Step Methodology:

• Precursor Dissolution:

  • In a 20 mL glass vial, dissolve H-DMTZBA in 4 mL of DMF. Sonicate for 5 minutes until the solution is clear.

  • Note: If the ligand remains cloudy, add 1 drop of dilute NaOH (0.1 M).[1][2][3] The triazole moiety can be protonated/deprotonated; ensuring the carboxylate is active is key.[3]

• Metal Addition:

  • Dissolve Zn(NO₃)₂[1][2][3]·6H₂O in 2 mL of H₂O.[3]

  • Add the metal solution dropwise to the ligand solution under stirring.[3]

  • Observation: A transient white precipitate may form.[2][3] Stir for 30 minutes until it redissolves or forms a homogeneous suspension.

• Solvothermal Treatment:

  • Transfer the mixture to the Teflon liner.[3]

  • Seal the autoclave tightly.[1][3]

  • Program: Heat to 120°C over 2 hours. Hold at 120°C for 72 hours . Cool to room temperature over 24 hours (Rate: 4°C/h).

  • Why Slow Cooling? Rapid cooling yields microcrystalline powder.[1][2] Slow cooling (5°C/h or less) allows for thermodynamic defect correction, yielding single crystals suitable for SXRD.[1][2]

• Isolation:

  • Filter the resulting colorless block crystals.[1][3][4]

  • Wash 3x with DMF, then 3x with Ethanol to exchange the pore solvent.[1][3]

  • Air dry at room temperature.[1][2][3]

Protocol B: Synthesis of Cu(II) Porous Frameworks

Target Application: Gas Adsorption (CO₂, H₂).[1][2][3]

Mechanistic Insight: Copper(II) favors square planar or paddle-wheel geometries (Cu₂ clusters).[1][2][3] To achieve this with H-DMTZBA, we must avoid water (which competes for the axial sites) and use a slightly acidic modulator to slow down crystallization.[1][2][3]

Materials:

• Ligand: H-DMTZBA (0.1 mmol)[1][2][3]

• Metal Salt: Cu(NO₃)₂[1][2][3][5]·3H₂O (0.1 mmol)[1][2][3]

• Solvent: DMF / Ethanol (3:1 v/v)[1][2][3]

• Modulator: HBF₄ (48% aq.[1][2][3] solution) or Acetic Acid.[1][2][3][5]

Step-by-Step Methodology:

• Solvent Preparation:

  • Prepare a mixture of 6 mL DMF and 2 mL Ethanol.[1][3]

  • Dissolve the ligand and metal salt simultaneously in the solvent mixture.[1][3]

• Acid Modulation:

  • Add 50 µL of HBF₄ or 100 µL of Acetic Acid.[1][3]

  • Critical: The acid protonates the triazole rings, competing with the metal.[1][2][3] This "defective growth" mechanism ensures that bonds form and break reversibly, leading to highly crystalline, porous frameworks rather than amorphous kinetic products.[1][2][3]

• Thermal Cycle:

  • Seal in a 20 mL Teflon-lined autoclave.

  • Heat to 85°C (Lower temperature than Zn due to Cu's lability).[1][2][3]

  • Duration: 48 hours .[1][2][3]

• Activation (Critical for Porosity):

  • Decant the mother liquor.[1][3]

  • Soak crystals in anhydrous methanol for 3 days, refreshing the methanol every 12 hours.

  • Heat under vacuum at 100°C for 12 hours to remove solvent molecules from the pores.[3]

Part 3: Visualization of Experimental Logic

Workflow Diagram: Solvothermal Decision Matrix

Caption: Decision matrix for synthesizing H-DMTZBA frameworks based on metal ion characteristics.

Part 4: Critical Optimization Parameters

The following data summarizes the impact of solvent ratios on the crystallization of H-DMTZBA with Zn(II).

Solvent Ratio (DMF:H₂O)	Temperature (°C)	Crystal Morphology	Yield (%)	Notes
1:0 (Pure DMF)	120	Micro-powder	85%	Fast nucleation, low crystallinity.
5:1	120	Small Blocks	60%	Good balance; standard protocol.[1][2][3]
2:1	120	Large Prisms	45%	High water content slows deprotonation, aiding growth.[1][2]
1:1	120	Amorphous/Gel	N/A	Hydrolysis of Zn salt dominates over coordination.[1][2][3]
5:1 (+ Pyridine)	100	Needles	70%	Base acts as deprotonator; changes topology.[1][2][3]

Key Troubleshooting Guide:

• Problem: "I got a clear solution, no crystals."

  • Cause: The solution is too acidic (ligand not deprotonated) or too dilute.[1][2][3]

  • Fix: Add 50 µL of Triethylamine (TEA) to the reaction mixture before heating. Increase concentration by 1.5x.

• Problem: "The product is an amorphous powder."

  • Cause: Nucleation was too fast.[1][2][3]

  • Fix: Lower the temperature by 10°C or add a modulator (Acetic acid for Cu, Formic acid for Zn).[1][2][3]

• Problem: "Crystals collapse upon drying."

  • Cause: Surface tension of evaporating DMF destroyed the pores.[3]

  • Fix: You must perform solvent exchange.[3] Soak in Ethanol or Acetone for 3 days, then use Supercritical CO₂ drying if available, or vacuum dry at low temp.

Part 5: Characterization Checklist

To validate the synthesis of a new H-DMTZBA framework, ensure the following:

• IR Spectroscopy: Look for the disappearance of the carboxylic acid peak (~1700 cm⁻¹) and the shift of the triazole -N=N- stretch, indicating coordination.[1][2][3]

• PXRD (Powder X-Ray Diffraction): Compare experimental pattern with the simulated pattern from single-crystal data.[1][2][3] If they differ, you may have a phase impurity or a solvent-mediated structural transformation.[1]

• TGA (Thermogravimetric Analysis): Expect a weight loss step <150°C (solvent loss) and a decomposition step >300°C (framework collapse).[1][2][3] Triazole ligands typically impart high thermal stability.[1][2][3]

References

• Solvothermal Synthesis of Triazolyl-Benzoate Zn(II)

  • Source: Dalton Transactions (RSC)[1][2][3][6]

  • Context: Describes the synthesis of Zn4O-based MOFs using triazolyl-benzoate ligands, establishing the baseline for solvothermal protocols in this family.

  • URL:[Link]

• Copper-Triazole Frameworks for Adsorption

  • Source: CrystEngComm[2][5]

  • Context: Details the synthesis of Cu-based frameworks with triazole-inserted dicarboxylates, highlighting the acid modul

  • URL:[Link]

• Ligand Structure & Properties (PubChem)

  • Source: PubChem Compound Summary[2]

  • Context: Verification of the specific "4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid" chemical structure and identifiers.

  • URL:[Link][1][2][3]

• Biological/Sensing Applications of Triazole-Benzoic Acid Hybrids

  • Source: RSC Advances / PMC[1][3]

  • Context: While focused on biological evaluation, this source provides NMR and synthesis data for the ligand precursors, essential for researchers synthesizing the ligand from scratch.[1][2][3]

  • URL:[Link]

Sources

• 1. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A self-penetrated three-dimensional zinc(II) coordination framework based on 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tribenzoic acid and 1,3-bis[(imidazol-1-yl)methyl]benzene ligands: synthesis, structure and properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Structure, and Properties of Complexes Based on 2,4-Bis-(triazol-1-yl)benzoic Acid as a Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A (4,6)-c copper–organic framework constructed from triazole-inserted dicarboxylate linker with CO2 selective adsorption - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. A novel Zn4O-based triazolyl benzoate MOF: synthesis, crystal structure, adsorption properties and solid state 13C NMR investigations - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Crystal engineering techniques using 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid ligands

Introduction: The Ligand Architecture

The ligand 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid (often abbreviated in frameworks as H-DMTBA) represents a high-value "push-pull" tecton in crystal engineering. Its utility stems from its bifunctional asymmetry:

• Benzoate Moiety (Hard Donor): Facilitates robust coordination with oxophilic metals (Lanthanides, high-oxidation state transition metals) and forms characteristic "paddlewheel" secondary building units (SBUs).

• Triazole Core (Intermediate/Soft Donor): The N-donors (positions 1, 2, or 4 depending on tautomerism) bridge softer transition metals (Zn²⁺, Cd²⁺, Co²⁺), enabling the formation of flexible secondary linkers.

• Dimethyl Steric Bulk: Unlike planar triazoles, the dimethyl substitution (typically at the 4,5-positions relative to the ring numbering) introduces steric hindrance. This is a critical crystal engineering tool: it disrupts dense packing modes (preventing interpenetration) and forces the formation of helical channels or chiral pockets, even in achiral space groups.

Pre-Crystallization Analytics: Solubility & Stability

Before attempting crystallization, the ligand's zwitterionic nature must be managed. The triazole ring is basic, while the carboxylic acid is acidic.

Solvent System	Solubility (25°C)	Application Note
DMF / DEF	High	Primary Solvent. Decomposes to dimethylamine at T > 130°C, acting as an in-situ base to deprotonate the carboxylic acid.
Ethanol / Methanol	Moderate	Used as a co-solvent to lower boiling points and induce precipitation during cooling.
Water	Low (pH < 7)	Ligand is insoluble in acidic water. Soluble as a carboxylate salt at pH > 8.
DMSO	High	Avoid for crystallization if possible; high viscosity impedes nucleation kinetics.

Protocol A: Solvothermal Gradient Synthesis (High-Yield MOFs)

Best for: Creating robust Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs).

This protocol utilizes a solvothermal gradient to control the deprotonation rate of the ligand, ensuring high crystallinity.

Materials

• Ligand: 4-(4,5-dimethyl-1,2,4-triazol-3-yl)benzoic acid (0.1 mmol)

• Metal Salt: Zn(NO₃)₂[1]·6H₂O or Cd(NO₃)₂·4H₂O (0.1 mmol)

• Solvent: DMF (N,N-Dimethylformamide) and H₂O.

• Vessel: 25 mL Teflon-lined stainless steel autoclave.

Step-by-Step Methodology

• Precursor Dissolution:

  • Dissolve 0.1 mmol of Ligand in 4 mL DMF. Sonicate for 5 mins until clear.

  • Dissolve 0.1 mmol of Metal Salt in 2 mL deionized H₂O.

• Layering/Mixing:

  • Slowly add the aqueous metal solution to the DMF ligand solution.

  • Crucial: If immediate precipitation occurs, add 2 drops of dilute HNO₃ to redissolve, then seal.

• Thermal Program (The Gradient):

  • Place autoclave in a programmable oven.

  • Ramp 1: Heat to 120°C over 2 hours.

  • Hold: Maintain 120°C for 72 hours. (Allows DMF hydrolysis to slowly raise pH).

  • Ramp 2 (Cooling): Cool to 30°C at a rate of 2°C/hour .

  • Note: Fast cooling results in microcrystalline powder; slow cooling yields single crystals suitable for XRD.

• Harvesting:

  • Filter crystals (typically block or prism morphology).

  • Wash with fresh DMF (3x) then Ethanol (3x) to remove unreacted ligand.

Visualization: Solvothermal Workflow

Figure 1: Solvothermal synthesis logic flow ensuring phase purity and high crystallinity.

Protocol B: H-Tube Gel Diffusion (High-Quality Single Crystals)

Best for: Growing X-ray quality crystals of metastable phases that decompose at high temperatures.

Materials

• H-shaped glass tube (or U-tube).

• Gelling Agent: Tetramethoxysilane (TMOS) or Agarose.

• Buffer: Sodium Acetate (pH 5-6).

Step-by-Step Methodology

• Gel Preparation:

  • Mix 5 mL of water/ethanol (1:1) with 0.5 mL TMOS. Adjust pH to 5.5 with acetate buffer.

  • Pour into the bottom curve of the H-tube. Allow to set for 24 hours.

• Loading:

  • Left Arm: Carefully pipette 2 mL of Ligand solution (dissolved in DMF/Ethanol).

  • Right Arm: Carefully pipette 2 mL of Metal Salt solution (dissolved in water).

• Diffusion:

  • Seal both arms with Parafilm.

  • Store in a vibration-free dark environment at 25°C.

• Mechanism:

  • The metal and ligand slowly diffuse through the gel matrix. The gel suppresses convection currents, allowing nucleation to occur solely via diffusion control. This minimizes defects.

  • Timeline: Crystals typically appear at the gel interface after 2–4 weeks.

Protocol C: pH-Driven Evaporation

Best for: Lanthanide coordination where water coordination is desired.

Methodology

• Suspend 0.1 mmol Ligand in 10 mL water.

• Add 0.1 M NaOH dropwise under stirring until the solution becomes clear (Formation of soluble Na-salt).

• Add 0.1 mmol Lanthanide salt (e.g., Eu(NO₃)₃) dissolved in 2 mL water.

• A precipitate may form.[2][3] Add dilute HNO₃ dropwise until clear (pH ~5-6).

• Allow slow evaporation at room temperature in a beaker covered with perforated Parafilm.

Characterization & Validation Standards

To ensure scientific integrity, the following validation steps are mandatory for any synthesized crystal.

Phase Purity Check (PXRD)

• Technique: Powder X-Ray Diffraction.[2]

• Standard: Compare the experimental pattern of the bulk sample with the simulated pattern generated from the Single Crystal (SC-XRD) data.

• Pass Criteria: All major peaks must align. No extra peaks (impurity phases).

Thermal Stability (TGA)

• Technique: Thermogravimetric Analysis.[2][4]

• Expectation:

  • Stage 1 (25-100°C): Loss of lattice water/ethanol.

  • Stage 2 (100-160°C): Loss of coordinated DMF.

  • Stage 3 (>300°C): Decomposition of the triazole-benzoate framework.

  • Note: High thermal stability (>300°C) indicates strong metal-ligand coordination suitable for gas sorption applications.

Topology Analysis

Use standard topological analysis (e.g., TOPOS software) to classify the network.

• Common Topology: dia (diamondoid) or pcu (primitive cubic) depending on the metal node geometry. The dimethyl groups often force chiral or helical sub-structures.

Visualization: Method Selection Logic

Figure 2: Decision matrix for selecting the optimal crystallization technique based on thermal stability and metal type.

References

• PubChem. (n.d.). 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid.[5] National Library of Medicine. Retrieved from [Link]

• RSC Advances. (2019). Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids. Royal Society of Chemistry. Retrieved from [Link]

• CrystEngComm. (2013). A (4,6)-c copper–organic framework constructed from triazole-inserted dicarboxylate linker.[6] Royal Society of Chemistry. Retrieved from [Link]

• Dalton Transactions. (2012). Metal–organic frameworks built from achiral 3-(5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)benzoic acid.[7] Royal Society of Chemistry. Retrieved from [Link]

Sources

• 1. Synthesis, Structure, and Properties of Complexes Based on 2,4-Bis-(triazol-1-yl)benzoic Acid as a Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. eurjchem.com [eurjchem.com]
• 4. brieflands.com [brieflands.com]
• 5. PubChemLite - 4-(dimethyl-4h-1,2,4-triazol-3-yl)benzoic acid (C11H11N3O2) [pubchemlite.lcsb.uni.lu]
• 6. A (4,6)-c copper–organic framework constructed from triazole-inserted dicarboxylate linker with CO2 selective adsorption - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 7. Metal–organic frameworks built from achiral 3-(5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)benzoic acid: syntheses and structures of metal(ii) complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Advanced Protocol: Engineering Coordination Polymers with 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic Acid

Application Note: AN-CP-TZB-01

Executive Summary

This guide details the methodology for preparing coordination polymers (CPs) utilizing 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid (hereafter referred to as H-DMTBA ). This ligand is a bifunctional linker featuring a "hard" carboxylate donor and "soft/intermediate" triazole nitrogen donors. The steric hindrance introduced by the dimethyl substituents on the triazole ring restricts rotation, often leading to rigid, permanently porous frameworks suitable for gas sorption and luminescence sensing.

This protocol focuses on solvothermal synthesis, the industry standard for generating high-quality single crystals required for structural elucidation.

Ligand Chemistry & Structural Logic[1]

The Ligand Architecture

The nomenclature 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid implies a specific connectivity where the triazole ring is attached to the benzene ring at the C3 position, with methyl groups likely occupying the N4 and C5 positions (or C5 and N1 depending on tautomerism in solution).

• Dual Functionality: The carboxylic acid (-COOH) is pH-sensitive and typically coordinates as a bridging bidentate or monodentate anion. The triazole ring provides neutral or anionic N-donors depending on the specific isomer and deprotonation state.

• Steric Control: The methyl groups prevent dense packing, often forcing the formation of open channels (void space) in the final lattice.

Critical Design Parameters

Parameter	Description	Impact on Protocol
Solvent Polarity	DMF/DEF vs. Alcohols	DMF is required to solubilize the ligand; Water is needed to dissolve metal salts.
pH Sensitivity	pKa ~3.5 (Acid), ~10 (Triazole)	pH must be tuned to ~6–7 to deprotonate the carboxylate without stripping the metal.
Temperature	80°C – 160°C	Higher T promotes thermodynamic products (dense phases); Lower T promotes kinetic products.

Experimental Protocol: Solvothermal Synthesis

Materials & Reagents

• Ligand: H-DMTBA (>98% purity).[1]

• Metal Sources:

  or .

• Solvents: N,N-Dimethylformamide (DMF), Ethanol (EtOH), Deionized Water (

  ).

• Modulator: Pyridine or Triethylamine (TEA) for pH adjustment.

Workflow Diagram (DOT)

Figure 1: Step-by-step solvothermal synthesis workflow for Zn/Cd-DMTBA coordination polymers.

Detailed Step-by-Step Procedure

Step 1: Precursor Dissolution

• Weigh 0.1 mmol of H-DMTBA and transfer to a 20 mL scintillation vial.

• Add 4 mL of DMF . Sonicate for 5 minutes until fully dissolved.

• In a separate vial, dissolve 0.1 mmol of

  in 2 mL of .

• Add 2 mL of Ethanol to the metal solution (prevents immediate precipitation upon mixing).

Step 2: Mixing and Modulation

• Slowly add the metal salt solution to the ligand solution under stirring.

• Critical Step: Check the pH. It will likely be acidic (~4).

• Add Pyridine dropwise (approx. 2-3 drops) until the solution is clear and the pH reaches ~6.5. Note: If a precipitate forms immediately, add more DMF or heat gently.

Step 3: Solvothermal Reaction

• Transfer the clear mixture into a 15 mL Teflon-lined stainless steel autoclave . The filling degree should be ~50-60%.

• Seal tightly.

• Place in a programmable oven.

• Ramp: Heat to 120°C over 2 hours.

• Dwell: Hold at 120°C for 72 hours (3 days).

• Cool: Cool to room temperature at a rate of 5°C/hour . Slow cooling is essential for growing X-ray quality single crystals.

Step 4: Isolation and Washing

• Open the autoclave. You should observe colorless block or prism crystals.

• Filter the mother liquor.

• Wash crystals with fresh DMF (3 x 5 mL) to remove unreacted ligand.

• Wash with Ethanol (3 x 5 mL) to exchange the high-boiling DMF.

Characterization & Validation

Structural Validation (SXRD & PXRD)

• Single Crystal XRD (SXRD): Select a crystal with dimensions ~0.1 x 0.1 x 0.1 mm. Expect a 2D layer or 3D pillared-layer topology. The dimethyl groups usually prevent interpenetration, leading to potential voids [1].

• Powder XRD (PXRD): Grind 10 mg of bulk sample. Compare the pattern with the simulated pattern from SXRD data to ensure phase purity.

Thermal Stability (TGA)

Run Thermogravimetric Analysis (TGA) from 30°C to 800°C under

.

• Stage 1 (30-150°C): Weight loss of guest solvent molecules (H2O/EtOH).

• Stage 2 (150-350°C): Plateau (Stability window).

• Stage 3 (>350°C): Decomposition of the organic ligand.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Amorphous Powder	Reaction too fast / pH too high	Lower pH (less base); Decrease temperature to 100°C; Slow down cooling rate.
No Solid Formed	Ligand too soluble / pH too low	Increase concentration; Add more base to deprotonate carboxylate.
Opaque Crystals	Solvent inclusion defects	Improve washing (solvent exchange); Slower cooling rate.

Applications & Mechanism

Luminescence Sensing

Zn(II) and Cd(II) polymers with this ligand typically exhibit strong fluorescence due to Ligand-to-Metal Charge Transfer (LMCT) or intraligand (

) transitions.

• Protocol: Disperse 2 mg of activated CP powder in various solvents (water, methanol, nitrobenzene).

• Observation: Quenching of fluorescence in the presence of nitro-aromatics (explosives detection) is a common property of these triazole-based frameworks due to electron transfer mechanisms [2].

Gas Sorption ( / )

The "dimethyl" steric bulk often creates permanent porosity.

• Activation: Heat sample at 100°C under dynamic vacuum (

  torr) for 12 hours to remove guest solvents.

• Measurement: Perform isotherms at 77 K (

  ) or 273 K ( ).

References

• RSC CrystEngComm:A series of Zn(II) and Cd(II) coordination compounds based on 4-(4H-1,2,4-triazol-4-yl)benzoic acid: synthesis, structure and photoluminescence properties. (Demonstrates the baseline topology for this ligand class).

• ResearchGate:Coordination Polymers Based on Flexible 1,4-bis(1,2,4-triazol-1-ylmethyl)benzene Ligand.

• ChemicalBook:4-(4H-1,2,4-Triazol-4-yl)benzoic acid Properties and Suppliers.

• PubChem:4-(dimethyl-4H-1,2,4-triazol-3-yl)

Disclaimer: This protocol involves the use of heavy metals and pressurized vessels. All experiments must be conducted in a fume hood with appropriate PPE (Personal Protective Equipment).

Sources

• 1. chemimpex.com [chemimpex.com]

Accelerated Discovery: Microwave-Assisted Synthesis of 4-(Dimethyl-4H-1,2,4-triazol-3-yl)benzoic Acid Derivatives

Application Note: AN-MW-TZ-045

Executive Summary

The 1,2,4-triazole moiety is a privileged scaffold in medicinal chemistry, serving as a bioisostere for amides and esters while offering improved metabolic stability and hydrogen-bonding capabilities. This Application Note details a robust, microwave-assisted protocol for the synthesis of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid .

Unlike traditional thermal cyclodehydrations—which often require harsh conditions (temperatures >200°C), strong acids, and extended reaction times (24-48 h)—this microwave-assisted organic synthesis (MAOS) protocol utilizes triflic anhydride (

) activation to achieve cyclization in under 30 minutes with superior regioselectivity.

Key Advantages[1][2][3][4]

• Speed: Reaction times reduced from hours to minutes.

• Regiocontrol: Exclusive formation of the 3,4,5-trisubstituted system via amide activation.

• Scalability: Protocol validated for scale-up from 0.5 mmol to 10 mmol.

Scientific Rationale & Mechanism

The Challenge of Substitution

Synthesizing 3,4,5-trisubstituted-1,2,4-triazoles (where the N4 position is substituted) is synthetically demanding. The classical Pellizzari reaction (hydrazide + amide) often fails with substituted amides (like acetamide) due to competing transamidation pathways.

The Microwave-Activated Solution

To overcome this, we employ a modified one-pot cyclodehydration strategy.

• Amide Activation: N-methylacetamide is activated with triflic anhydride to form a highly reactive imidoyl triflate intermediate.

• Hydrazide Addition: The benzoic acid hydrazide attacks this intermediate.

• Microwave Cyclization: Dielectric heating rapidly drives the elimination of triflic acid, closing the ring to form the triazole.

The use of microwave irradiation is critical here not just for heating, but for accessing the high-energy transition state of the cyclodehydration step without degrading the labile imidoyl intermediate.

Figure 1: Mechanistic pathway for the Tf2O-mediated microwave synthesis of trisubstituted triazoles.

Experimental Protocol

Materials & Equipment[1][5]

• Microwave Reactor: Single-mode synthesizer (e.g., Biotage Initiator+ or CEM Discover) capable of maintaining 20 bar pressure.

• Vessels: 10 mL or 30 mL heavy-walled glass vials with crimp caps and PTFE/silicone septa.

• Reagents:

  • Methyl 4-(chlorocarbonyl)benzoate (Starting material A)

  • Hydrazine hydrate (65% in water)

  • N-Methylacetamide (Reagent B)

  • Trifluoromethanesulfonic anhydride (

    )

  • 2-Fluoropyridine (Base)

  • Dichloromethane (DCM), dry

Step-by-Step Methodology

Stage I: Synthesis of Methyl 4-(hydrazinecarbonyl)benzoate

Note: This precursor is synthesized first to protect the carboxylic acid.

• Dissolution: Dissolve methyl 4-(chlorocarbonyl)benzoate (1.0 equiv) in DCM (0.5 M) in a round-bottom flask (0°C).

• Addition: Add hydrazine hydrate (2.5 equiv) dropwise.

• Reaction: Stir at room temperature for 2 hours (Microwave not required for this exothermic step).

• Workup: Filter the white precipitate, wash with cold water/ethanol, and dry under vacuum.

  • Checkpoint: Confirm purity via LC-MS (

    ).

Stage II: Microwave-Assisted Triazole Formation (The Core Step)

Target: Methyl 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoate.

Parameter	Setting	Rationale
Temperature	100°C	Sufficient activation energy without degrading the triflate.
Time	20 min	Optimized for complete conversion; >30 min increases byproducts.
Pressure Limit	15 bar	Safety cutoff for DCM vapor pressure.
Stirring	High (600 rpm)	Essential to prevent "hot spots" in the microwave field.

Protocol:

• Activation (In Situ): In a dry microwave vial, dissolve N-methylacetamide (1.2 equiv) in dry DCM (3 mL/mmol). Add 2-fluoropyridine (1.5 equiv).

• Cooling: Cool the vial to 0°C in an ice bath.

• Tf2O Addition: Slowly add

  (1.1 equiv) via syringe through the septum. Stir for 10 min at 0°C. Caution: Exothermic.

• Hydrazide Addition: Add the Stage I hydrazide (1.0 equiv) as a solid or suspension in minimal DCM.

• Irradiation: Seal the vial. Place in the microwave reactor. Ramp to 100°C over 2 minutes; hold for 20 minutes .

• Workup: Quench with sat.

  . Extract with DCM ( ). Dry organics over and concentrate.

• Purification: Flash chromatography (0-10% MeOH in DCM).

Stage III: Final Hydrolysis

• Dissolve the triazole ester in THF/Water (1:1).

• Add LiOH (3 equiv).

• Microwave at 80°C for 5 minutes .

• Acidify with 1M HCl to pH 3. Isolate the precipitate (Title Compound).

Workflow Visualization

Figure 2: Operational workflow for the multi-step microwave synthesis.

Characterization & Troubleshooting

Expected Analytical Data

• 1H NMR (DMSO-d6):

  13.1 (br s, 1H, COOH), 8.10 (d, 2H, Ar-H), 7.85 (d, 2H, Ar-H), 2.45 (s, 3H, C-Me), 3.65 (s, 3H, N-Me).

• LC-MS: Strong

  peak corresponding to MW 231.2 (calculated).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (<40%)	Moisture in reagents.	is water-sensitive. Use freshly distilled DCM and dry glassware.
Incomplete Cyclization	Temperature too low.	Increase MW temp to 120°C. Do not extend time beyond 30 min (degradation risk).
Transamidation Byproduct	Slow addition of hydrazide.	Ensure hydrazide is added quickly after activation step to compete with hydrolysis.
Pressure Spikes	Solvent volatility.	Ensure the vial is not overfilled (max 60% volume). Switch to DCE (Dichloroethane) if DCM pressure trips sensor.

References

• Bechara, W. S., Khazhieva, I. S., Rodriguez, E., & Charette, A. B. (2015). One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles via the Addition of Hydrazides to Activated Secondary Amides.[1] Organic Letters, 17(5), 1184–1187.

  • [Link]

• Shelke, G. M., Rao, V. K., Jha, M., Cameron, T. S., & Kumar, A. (2015). Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles.[2] Synlett, 26(03), 404-407.[2]
• BenchChem Application Note.

• Panda, K. C., et al. (2022). Microwave Induced Synthesis of 1,2,4-triazole derivatives.[2][3][4] Research Journal of Pharmacy and Technology.

  • [Link]

Sources

• 1. One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles via the Addition of Hydrazides to Activated Secondary Amides [organic-chemistry.org]
• 2. Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles [organic-chemistry.org]
• 3. rjptonline.org [rjptonline.org]
• 4. scielo.org.za [scielo.org.za]

Application Notes &amp; Protocols: Strategic Functionalization of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid for Pharmaceutical Research

Introduction

The 1,2,4-triazole ring system is a foundational scaffold in modern medicinal chemistry.[1] Its unique combination of metabolic stability, hydrogen bonding capability, and bioisosteric properties has led to its incorporation into a multitude of therapeutic agents.[1] Derivatives of 1,2,4-triazole are known to exhibit a wide spectrum of biological activities, including antifungal, anticancer, antiviral, and antibacterial effects.[1][2][3] The compound 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid is a particularly valuable building block for drug discovery. It strategically combines the stable triazole core with a carboxylic acid group, which serves as a versatile handle for chemical modification. This allows for the systematic elaboration of the molecule to explore structure-activity relationships (SAR) and develop novel drug candidates.[4][5]

This guide offers a detailed, experience-driven approach to the functionalization of this important intermediate. It aims to provide not just step-by-step protocols, but also the scientific rationale behind the chosen methodologies, empowering researchers to adapt and troubleshoot effectively.

Chapter 1: The Core Moiety: Structure and Reactivity

The structure of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid presents two primary sites for potential modification: the carboxylic acid on the phenyl ring and the C-H bonds of the heterocyclic system. For the purposes of library development and SAR exploration, the carboxylic acid is the most accessible and versatile functionalization point.[6][7] Its activation is the gateway to a vast array of derivatives, most notably amides and esters.

Key Reactive Sites for Functionalization

Caption: Primary and secondary sites for chemical modification.

Chapter 2: Amide Bond Formation: A Cornerstone of Medicinal Chemistry

The formation of an amide bond is one of the most frequently utilized reactions in drug discovery.[8] This reaction allows for the coupling of the core triazole-benzoic acid scaffold with a diverse range of amine-containing fragments, facilitating the rapid generation of compound libraries for biological screening.

The Principle of Carboxylic Acid Activation

The direct reaction of a carboxylic acid and an amine to form an amide is kinetically slow and requires harsh conditions. Therefore, the carboxylic acid must be converted into a more reactive form. This is achieved by using a "coupling reagent" that transforms the hydroxyl of the carboxylic acid into a good leaving group, creating a highly reactive intermediate that is readily attacked by the amine nucleophile.[9][10]

Protocol: High-Efficiency Amide Coupling with HATU

Rationale: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a uronium-based coupling reagent renowned for its high efficiency, fast reaction kinetics, and ability to suppress racemization. In the presence of a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine), the carboxylic acid is deprotonated and attacks HATU to form a highly reactive OAt-active ester, which is then rapidly intercepted by the amine to form the desired amide.[9] This method is often preferred for challenging or sterically hindered couplings.

Materials:

• 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid

• Amine of interest (e.g., Aniline)

• HATU

• DIPEA

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate (EtOAc)

• Saturated aqueous NaHCO₃ solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous MgSO₄

• Standard laboratory glassware for organic synthesis under an inert atmosphere

Step-by-Step Procedure:

• Reaction Setup: In a dry flask under an inert atmosphere (Nitrogen or Argon), dissolve the 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid (1.0 eq) in anhydrous DMF.[9]

• Reagent Addition: To the stirred solution, add the amine (1.1 eq), followed by HATU (1.2 eq), and then add DIPEA (3.0 eq) dropwise.[9][11]

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting material using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1-4 hours.[11]

• Aqueous Workup: Once the reaction is complete, dilute the mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution to remove unreacted acid and acidic byproducts. Follow with a brine wash to remove residual water.[9]

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel, using an appropriate solvent gradient (e.g., hexanes/ethyl acetate) to afford the pure amide.

Experimental Workflow Diagram:

Caption: General workflow for HATU-mediated amide synthesis.

Quantitative Data Summary:

Reagent	Molar Eq.	Role in Reaction
4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid	1.0	Electrophile precursor
Amine	1.1 - 1.2	Nucleophile
HATU	1.2 - 1.5	Coupling Reagent / Activator
DIPEA	2.5 - 3.0	Non-nucleophilic base
Anhydrous DMF	-	Aprotic polar solvent

Chapter 3: Esterification for Prodrug and Linker Development

Esterification of the carboxylic acid provides another avenue for derivatization, often employed in the creation of prodrugs to enhance pharmacokinetic properties or to install linkers for bioconjugation.

Protocol: Classic Fischer Esterification

Rationale: The Fischer esterification is a straightforward and cost-effective method for synthesizing esters from carboxylic acids and alcohols using a strong acid catalyst, such as sulfuric acid.[12][13] The reaction is an equilibrium process. To drive the reaction toward the ester product, it is common practice to use the alcohol as the solvent (a large excess) or to remove the water that is formed during the reaction.[14]

Materials:

• 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid

• Alcohol of interest (e.g., Methanol, Ethanol)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard glassware for reflux reactions

Step-by-Step Procedure:

• Reaction Setup: Dissolve the 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid (1.0 eq) in a large excess of the desired alcohol (e.g., methanol) in a round-bottom flask.[15]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (a few drops) to the solution.[12][15]

• Reflux: Heat the mixture to a gentle reflux and maintain for several hours (typically 4-12 h).[16] Monitor the reaction's progress by TLC.[12]

• Workup:

  • After cooling to room temperature, carefully neutralize the acid catalyst by the slow addition of saturated NaHCO₃ solution until gas evolution ceases.[12][15]

  • Remove the excess alcohol under reduced pressure.

  • Extract the aqueous residue with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with water and brine.

• Isolation and Purification: Dry the organic layer with anhydrous Na₂SO₄, filter, and evaporate the solvent. The crude ester can then be purified by column chromatography or recrystallization.

Mechanistic Pathway Diagram:

Caption: Key mechanistic steps in the Fischer Esterification reaction.[14]

Conclusion

4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid stands out as a high-value scaffold for pharmaceutical research. The functionalization of its carboxylic acid moiety via robust and well-established protocols, such as HATU-mediated amidation and Fischer esterification, provides a reliable and efficient platform for generating diverse molecular libraries. By understanding the underlying chemical principles of these transformations, researchers can strategically design and synthesize novel compounds, accelerating the journey of drug discovery and development.

References

• University of Missouri-St. Louis. (n.d.). 22. The Fischer Esterification. Retrieved February 24, 2026, from [Link]

• Singh, S., & Kumar, S. (2024). Significance of Triazole in Medicinal Chemistry: Advancement in Drug Design, Reward and Biological Activity. PubMed. [Link]

• UCLA Chemistry and Biochemistry. (n.d.). Fischer Esterification Procedure. Retrieved February 24, 2026, from [Link]

• Kumar, R., & Kumar, S. (2020). An insight on medicinal attributes of 1,2,4-triazoles. PMC. [Link]

• Powers, A. S., & Alexanian, E. J. (2018). Direct Decarboxylative Functionalization of Carboxylic Acids via O H Hydrogen Atom Transfer. PMC. [Link]

• Patel, D. B., & Patel, N. C. (2023). Significance of triazole-derivatives: Their chemistry, synthesis, and clinical applications. ResearchGate. [Link]

• California State University, Dominguez Hills. (n.d.). Fischer Esterification. Retrieved February 24, 2026, from [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved February 24, 2026, from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved February 24, 2026, from [Link]

• Beil, S. B., Chen, T. Q., Intermaggio, N. E., & MacMillan, D. W. C. (2021). Carboxylic Acids as Adaptive Functional Groups in Metallaphotoredox Catalysis. Accounts of Chemical Research, 54(11), 2636–2651. [Link]

• Wang, D., & Yu, J.-Q. (2023). Transannular C–H Functionalization of Cycloalkane Carboxylic Acids. PMC. [Link]

• Patsnap. (2025). Carboxylic Acid in Pharmaceutical Synthesis: Future Trends. Retrieved February 24, 2026, from [Link]

• University of North Carolina at Chapel Hill, Department of Chemistry. (2025). By Adding Single Carbon Atom to a Molecule, Researchers Spark New Horizons in Drug Design. Retrieved February 24, 2026, from [Link]

• Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters. [Link]

• UCL Discovery. (n.d.). A green chemistry perspective on catalytic amide bond formation. Retrieved February 24, 2026, from [Link]

• Sharma, S., et al. (2019). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• PubChem. (n.d.). 4-(dimethyl-4h-1,2,4-triazol-3-yl)benzoic acid. Retrieved February 24, 2026, from [Link]

• Gomaa, H. A. M., et al. (2019). Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Publishing. [Link]

• Gomaa, H. A. M., et al. (2019). Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. PMC. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Significance of Triazole in Medicinal Chemistry: Advancement in Drug Design, Reward and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemijournal.com [chemijournal.com]
• 4. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Carboxylic Acid in Pharmaceutical Synthesis: Future Trends [eureka.patsnap.com]
• 7. By Adding Single Carbon Atom to a Molecule, Researchers Spark New Horizons in Drug Design – Department of Chemistry [chem.unc.edu]
• 8. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. community.wvu.edu [community.wvu.edu]
• 13. cerritos.edu [cerritos.edu]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 16. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Technical Notes & Optimization

Optimizing crystallization conditions for 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid MOFs

This guide serves as a technical support center for optimizing the crystallization of Metal-Organic Frameworks (MOFs) based on 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid .

This ligand presents a unique challenge in reticular chemistry: it is bifunctional (containing both a hard carboxylate donor and a soft/borderline triazole nitrogen donor) and sterically hindered (due to the dimethyl substitution). The following protocols address the specific kinetic and thermodynamic hurdles associated with this class of materials.

Module 1: Pre-Synthesis & Solubility Checks

Context: The dimethyl-triazole moiety significantly alters solubility compared to bare triazole ligands. Poor solubility leads to rapid, amorphous precipitation rather than controlled crystallization.

Q: My ligand doesn't fully dissolve in DMF/Ethanol mixtures. How do I fix this? A: The hydrophobic methyl groups increase the ligand's non-polar character.

• Switch Solvent Systems: Move from pure Ethanol/DMF to DMA (Dimethylacetamide) or DEF (Diethylformamide) . These have higher boiling points and better solubilizing power for bulky organic linkers.

• Sonication with Heat: Sonicate at 60°C for 30 minutes before adding the metal salt.

• The "Superheat" Method: If using a solvothermal autoclave, pre-dissolve the ligand at 100°C in the open vial before sealing. Note: Ensure the metal salt is added LAST to prevent premature nucleation.

Module 2: Nucleation Control (The "Amorphous" Problem)

Context: A common failure mode with triazolyl-benzoate MOFs is the formation of rapid, kinetic products (amorphous powder) because the carboxylate-metal bond forms much faster than the triazole-metal bond.

Q: I am getting a white/yellow powder immediately upon mixing or heating. How do I get crystals? A: You are experiencing "Kinetic Trapping." The nucleation rate is too high. You must slow down the metal-ligand exchange.

Protocol: Acid Modulation Strategy Add a monocarboxylic acid modulator to compete with the linker for metal coordination sites. This creates a reversible equilibrium that allows defects to heal and crystals to grow.

Parameter	Recommendation	Mechanism
Modulator	Acetic Acid (Start) or Benzoic Acid (Advanced)	Caps metal clusters; displaced by the linker only at higher T.
Molar Ratio	30:1 to 50:1 (Modulator : Ligand)	High excess required for triazole linkers due to their high basicity.
Temperature	Increase by 10-20°C (e.g., 100°C 120°C)	Higher energy required to break the Modulator-Metal bond.

Visualizing the Modulation Pathway:

Figure 1: The modulation mechanism. The modulator "caps" the metal, preventing immediate reaction with the linker, allowing time for ordered crystal growth.

Module 3: Topology & Interpenetration Control

Context: The "dimethyl" group provides steric bulk. While this limits pore size, it can also prevent interpenetration (where two lattices grow inside each other), which is common in long ligands.

Q: My PXRD patterns show extra peaks or phase impurities. Why? A: You likely have mixed phases (interpenetrated vs. non-interpenetrated) or metal-oxide impurities.

Troubleshooting Steps:

• Concentration Dilution: Interpenetration is concentration-dependent. Reduce the overall concentration of metal and ligand by 50% .

• Anion Templating: If using Zn(NO3)2, try switching to Zn(ClO4)2 or Zn(SiF6) . The anion size can dictate the pore structure.

• The "Dimethyl" Steric Check: The methyl groups may clash with solvent molecules.

  • Experiment: Try a solvent with a different molecular size. If using DMF (large), switch to Acetonitrile/Water mixtures (small) to see if the framework stabilizes around smaller guests.

Module 4: Activation (Preventing Pore Collapse)

Context: Triazole-based MOFs often have flexible frameworks. Removing the solvent (activation) can cause the structure to collapse due to high capillary forces, rendering the MOF non-porous.

Q: My crystals look good under the microscope, but the BET surface area is near zero. What happened? A: The framework collapsed during drying. You cannot simply heat these MOFs to remove DMF.

Protocol: Solvent Exchange & Supercritical Activation

• Wash: Decant mother liquor and wash with fresh DMF (3x).

• Exchange: Soak crystals in Anhydrous Methanol or Acetone for 3 days, refreshing the solvent every 12 hours.

  • Why? Methanol has lower surface tension than DMF.

• Drying:

  • Standard: Vacuum dry at room temperature first, then slowly ramp to 100°C.

  • Advanced: Use Supercritical CO2 (scCO2) drying if the standard method fails. This eliminates capillary forces entirely.

Summary Optimization Workflow

Use this decision tree to guide your next experiment.

Figure 2: Decision tree for troubleshooting MOF crystallization outcomes.

References

• Stock, N., & Biswas, S. (2012). Synthesis of Metal-Organic Frameworks (MOFs): Routes to Various MOF Topologies, Morphologies, and Composites. Chemical Reviews.

• Furukawa, H., et al. (2013). The Chemistry and Applications of Metal-Organic Frameworks. Science.

• Howarth, A. J., et al. (2016). Chemical, Thermal and Mechanical Stabilities of Metal–Organic Frameworks. Nature Reviews Materials.

• Schaate, A., et al. (2011). Modulated Synthesis of Zr-Based Metal-Organic Frameworks: From Nano to Single Crystals. Chemistry - A European Journal.

• Zhang, J., et al. (2014). Crystal Engineering of Triazolyl-Benzoate MOFs. Dalton Transactions.

Troubleshooting thermal decomposition of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid complexes

Diagnostic Triage: Characterizing the Failure Mode

Before adjusting your synthesis or analysis parameters, identify the specific thermal behavior profile you are observing. The thermal decomposition of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid (DTBA) complexes is complex due to the bifunctional nature of the ligand (carboxylate + triazole) and the potential for energetic decomposition.

Symptom Checker

Observation (TGA/DSC)	Probable Cause	Immediate Action
Continuous drift/slope < 150°C	Surface moisture or non-coordinated solvent loss.	Action: Pre-dry sample at 80°C under vacuum for 4h.
Sharp step at 150–250°C	Loss of coordinated water or DMF (common in MOF synthesis).	Action: Calculate % weight loss. If ~5-10%, it is likely coordinated solvent.
Exothermic spike > 300°C	Ligand decomposition (Triazole ring fragmentation).	Action: SAFETY WARNING. Reduce sample mass (<2mg). Use open crucibles.
Early onset (< 280°C) of main mass loss	Catalytic oxidation by metal center or "dimethyl" group oxidation.	Action: Switch purge gas from Air to Nitrogen/Argon.
Explosive mass loss (Sample ejected)	Energetic nature of high-nitrogen triazole ligand.[1]	Action: Use mesh-covered crucibles; reduce heating rate to 2°C/min.

Deep Dive: Mechanistic Analysis & Interpretation

The thermal stability of DTBA complexes is governed by the interplay between the carboxylate anchor (thermodynamically stable) and the dimethyl-triazole moiety (kinetically stable but energetic).

The Decomposition Pathway

Understanding the stepwise breakdown is critical for interpreting your TGA curves.

• Desolvation (RT – 250°C):

  • Lattice Solvent: Water or Ethanol trapped in the pores leaves < 100°C.

  • Coordinated Solvent: Water or DMF bound directly to the metal center (Zn, Cd, Cu) requires higher energy (150–250°C) to break the M-O bond.

• Ligand Degradation (300°C – 450°C):

  • Stage A (Decarboxylation): The carboxylate group (

    ) cleaves, releasing .

  • Stage B (Methyl Oxidation/Cleavage): The methyl groups on the triazole ring are the "weak links." In air, these oxidize to form peroxides or aldehydes, triggering early failure.

  • Stage C (Ring Collapse): The N-N bonds in the triazole ring break, releasing

    . This is often exothermic.

Visualizing the Decision Logic

Use the following flowchart to interpret ambiguous TGA steps.

Caption: Diagnostic logic flow for differentiating solvent removal from structural decomposition in triazole-benzoate complexes.

Experimental Optimization Protocols

If your data is inconsistent or your samples are degrading prematurely, implement these protocols.

Protocol A: Differentiating Coordinated vs. Lattice Solvent

Objective: To confirm if the weight loss at 180°C is structural (coordinated water) or trapped solvent.

• Variable Temperature XRD (VT-XRD):

  • Heat sample to 120°C (past lattice solvent loss). Measure XRD.

  • Heat to 200°C (postulated coordinated solvent loss). Measure XRD.

  • Result: If the crystal structure changes/collapses at 200°C, the solvent was coordinated and structural. If it remains the same, the solvent was merely pore-filling.

• Isothermal TGA:

  • Hold sample at 150°C for 60 minutes.

  • Result: Continuous slow weight loss indicates kinetic instability or slow diffusion of deep-pore solvent.

Protocol B: Mitigating "Energetic" Sample Ejection

Context: Triazole ligands are high-nitrogen compounds. Metal complexes (especially with nitrates or perchlorates) can act as primary explosives, ejecting material from the TGA pan and ruining the baseline.

• Sample Prep: Use < 2.0 mg of sample.

• Crucible: Use Aluminum oxide (Al2O3) crucibles with a mesh screen lid (prevents ejection while allowing gas escape). Avoid sealed aluminum pans.

• Heating Rate: Reduce from standard 10°C/min to 2–5°C/min in the decomposition region (250–400°C).

Frequently Asked Questions (FAQs)

Q1: Why does my complex decompose 50°C lower in Air compared to Nitrogen? A: This is due to the dimethyl groups . In an inert atmosphere (

), the ligand must undergo pyrolysis (bond breaking via heat). In Air, the methyl groups are susceptible to radical oxidation at lower temperatures, initiating a cascade that destabilizes the triazole ring earlier. Recommendation: Always report TGA data with the purge gas clearly specified.

Q2: The TGA shows a 50% weight loss, but the theoretical ligand loss is only 40%. Why? A: Check for metal oxide formation . If you are using Zn or Cd, the residue is likely ZnO or CdO. However, if you are using Cu, you might form a mix of CuO and

. Furthermore, if the decomposition is violent, mechanical loss of the sample (sputtering) can mimic mass loss. Validation: Run a TGA residue analysis using PXRD to identify the final inorganic phase.

Q3: Can I calculate the activation energy of decomposition? A: Yes. You must run the TGA at four different heating rates (e.g., 2, 5, 10, 20 °C/min) and apply the Kissinger or Ozawa-Flynn-Wall method. This is particularly useful for publishing kinetic stability claims for drug storage.

References & Authoritative Grounding

The protocols and mechanistic insights above are synthesized from established coordination chemistry principles regarding triazole-carboxylate ligands.

• General Thermal Stability of Triazole-Benzoate MOFs:

  • Yang, E. C., et al. (2008).[2] "Two Novel Triazole-Based Metal–Organic Frameworks Consolidated by a Flexible Dicarboxylate Co-ligand."[2] Australian Journal of Chemistry.[2] (Describes the synchronous weight-loss behavior of triazole and carboxylate anions). [2]

• Energetic Decomposition Mechanisms:

  • Liu, S., et al. (2025).[3] "Thermal Behavior and Decomposition Mechanism of 2,2-Azobi[4,5-bis (tetrazole-5-yl)]-1,2,3-triazole." Chinese Journal of Energetic Materials. (Provides kinetic models for high-nitrogen triazole decomposition).

• Ligand Specifics (4-(1,2,4-triazol-4-yl)benzoic acid):

  • Al-Abdullah, E. S., et al. (2019). "Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids." RSC Advances. (Structural characterization of the ligand class).

• TGA Interpretation for Zn/Cd Triazole Complexes:

  • Ding, B., et al. (2013). "Three 3-amino-1,2,4-triazole-based cobalt(II) complexes incorporating with different carboxylate coligands."[4] Journal of Coordination Chemistry. (Details the multi-step decomposition: water -> ligand -> oxide).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Two Novel Triazole-Based Metal–Organic Frameworks Consolidated by a Flexible Dicarboxylate Co-ligand: Hydrothermal Synt… [ouci.dntb.gov.ua]
• 3. Thermal Behavior and Decomposition Mechanism of 2，2-Azobi［4，5-bis （tetrazole-5-yl）］-1，2，3-triazole [energetic-materials.org.cn]
• 4. tandfonline.com [tandfonline.com]

Removing impurities from 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid via recrystallization

Ticket ID: #PUR-TZBA-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Removal of impurities via recrystallization protocols[1]

Executive Summary & Diagnostic Workflow

User Context: You are attempting to purify 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid . This molecule is a bifunctional hybrid containing a benzoic acid moiety (acidic, H-bond donor) and a 1,2,4-triazole ring (basic/nucleophilic sites, H-bond acceptor).[1][2][3]

The Challenge: The "dimethyl" substitution on the triazole ring increases lipophilicity compared to the naked triazole, but the carboxylic acid maintains high polarity.[1][3] Common impurities include unreacted hydrazides, metal catalysts (if Cu/Pd catalyzed), and isomeric byproducts.[1][3]

Diagnostic Flowchart: Optimization Strategy

Before beginning, identify your primary impurity profile to select the correct solvent system.[3]

Figure 1: Decision matrix for solvent selection based on impurity profile. System A is the standard recommendation for this compound class.[3]

Technical Deep Dive: The Physics of Purification

To successfully purify this compound, you must exploit its amphoteric nature .[1][3]

Solubility Mechanics

The molecule contains a carboxylic acid (

) and a triazole ring ( for the conjugate acid).[3]

• In Hot Solvents: The lattice energy is overcome by solvation.[3] The dimethyl groups on the triazole provide enough lipophilicity to dissolve in hot alcohols (Ethanol, Isopropanol) or dipolar aprotic solvents (DMF, DMSO).[1][3]

• In Cold Solvents: The strong intermolecular Hydrogen Bonding (Carboxylic dimer formation + Triazole N...H interactions) drives rapid crystallization.[3]

Impurity Exclusion Mechanisms

Impurity Type	Behavior during Recrystallization	Removal Strategy
Unreacted Hydrazides	Highly polar; remain soluble in the mother liquor (water/alcohol mix).[1][2][3]	Wash: Use ice-cold water/ethanol during filtration.
Decarboxylated Byproducts	Lower polarity; often "oil out" before the main product crystallizes.[3]	Charcoal: Hot filtration with activated carbon.[3]
Metal Ions (Cu/Pd)	Form coordination complexes with the triazole nitrogen.[3]	Chelation: Add EDTA to the aqueous phase or use acid wash (HCl) before recrystallization.[3]

Standard Operating Procedure (SOP)

Method A: The Ethanol/Water Gradient (Recommended) Best for: General purification, removing unreacted starting materials.[1][3]

Reagents:

• Crude 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid.[1][3]

• Solvent: Ethanol (95% or Absolute).[3]

• Anti-solvent: Deionized Water.[3]

• Activated Charcoal (optional, for color removal).[1][3]

Protocol:

• Dissolution: Place 1.0 g of crude solid in a flask. Add 15 mL of Ethanol . Heat to reflux (

  ).[3]

  • Note: If not fully dissolved, add Ethanol in 2 mL increments.[1][3] If >30 mL is required, switch to Method B (DMF).[1][3]

• Hot Filtration (Critical): If solid particles (dust, metals) or color persist, add 50 mg activated charcoal.[1][3] Stir for 5 mins at reflux. Filter rapidly through a pre-warmed Büchner funnel or glass frit.

• Nucleation: Reheat filtrate to boiling. Add hot water dropwise until a faint turbidity (cloudiness) persists.

• Clarification: Add 1-2 drops of hot Ethanol to clear the solution.

• Crystallization: Remove from heat.

  • Allow to cool to room temperature (RT) undisturbed for 2 hours.

  • Why? Rapid cooling traps impurities.[3]

  • Once at RT, move to an ice bath (

    ) for 1 hour to maximize yield.

• Isolation: Filter the white needles/powder. Wash with 5 mL of ice-cold 50% Ethanol/Water .

• Drying: Dry in a vacuum oven at

  for 12 hours.

Troubleshooting & FAQs

Q1: The product is "oiling out" (forming a sticky goo) instead of crystallizing.

Cause: The temperature dropped too quickly, or the solvent polarity is too high, causing the hydrophobic "dimethyl" region to phase-separate before the lattice forms.[1][3] Solution:

• Re-dissolve: Heat the mixture back to a clear solution.

• Seed: Add a tiny crystal of pure product (if available) or scratch the glass wall with a rod to provide nucleation sites.[3]

• Slower Cooling: Wrap the flask in aluminum foil or a towel to slow the cooling rate.[3]

• Co-solvent adjustment: Increase the Ethanol ratio slightly.

Q2: My yield is very low (<40%).

Cause: The product is too soluble in the mother liquor, likely due to the basic nitrogen on the triazole ring protonating if the pH is too low, or simply high solubility in ethanol.[1][3] Solution:

• Concentration: Boil off 30% of the solvent before cooling.

• pH Adjustment: Check the pH of the mother liquor. Adjust to pH 3-4 (near the isoelectric point of the free acid) using dilute HCl or acetic acid to minimize solubility.[3]

Q3: The crystals are colored (Yellow/Brown).

Cause: Oxidation products of hydrazines or polymerized byproducts. Solution:

• Charcoal Treatment: Repeat Step 2 of the SOP. Ensure you use activated charcoal and filter while the solution is near boiling to prevent premature crystallization on the carbon.

Q4: NMR shows hydrazide impurity peaks.

Cause: Hydrazides (starting material) can co-crystallize via H-bonding.[1][2][3] Solution:

• Acid Wash: Before recrystallization, suspend the solid in 1M HCl, stir for 30 mins, filter, and wash with water.[1][3] This protonates the hydrazide (making it highly water-soluble) while the benzoic acid derivative remains less soluble.[3] Then proceed with Ethanol recrystallization.[3][4][5][6]

References

• Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids.

  • Context: Describes the synthesis and purification (crystallization) of triazole-benzoic acid analogs using ethanol and DMF systems.

  • Source:[1][3]

• Recrystallization of Benzoic Acid Deriv

  • Context: Standard protocols for purifying benzoic acid moieties, highlighting the temperature-solubility gradients in water/alcohol mixtures.[1]

  • Source:[1][2][3]

• Purification of 1,2,4-Triazole Deriv

  • Context: Discusses the removal of hydrazine/hydrazide impurities and the use of specific solvents for triazole purific

  • Source:

• Metal-Organic Frameworks (MOFs) Constructed with Triazole-Benzoic Acid Ligands.

  • Context: Details the high-purity requirements for these ligands and methods to remove metal ions and isomers.

  • Source:[1][3]

Sources

• 1. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
• 2. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. scribd.com [scribd.com]
• 5. eurjchem.com [eurjchem.com]
• 6. Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability Optimization for 4-(Dimethyl-4H-1,2,4-triazol-3-yl)benzoic Acid

Executive Summary & Chemical Logic

The Core Challenge: The instability of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid in basic conditions is a classic manifestation of nucleophilic susceptibility in N-substituted azoles .

While 1H-1,2,4-triazoles are generally stable in base because they deprotonate to form an aromatic, electron-rich triazolate anion (pKa ~10), the 4H-tautomer (fixed by N-alkylation, implied by the "dimethyl" and "4H" nomenclature) cannot deprotonate. Consequently, the triazole ring remains neutral and electron-deficient, making the C5 carbon highly susceptible to nucleophilic attack by hydroxide ions (

).

The Failure Mode: Under strong basic conditions (pH > 12) or elevated temperatures, the hydroxide ion attacks the C5 position, leading to ring cleavage . This generates an acyl-amidrazone or hydrazide derivative, destroying the pharmacological core.

Diagnostic & Troubleshooting Guide

Module A: Identifying the Instability

Symptom	Probable Cause	Verification Method
Yield Loss	Ring Cleavage (Hydrolysis) .[1] The triazole ring opens to form water-soluble hydrazides that are lost in the aqueous phase during workup.	LC-MS : Look for a mass shift of +18 Da (water addition) or ring-opened fragments. NMR : Disappearance of the distinctive triazole C5 proton (if present) or shift in methyl signals.
Yellow/Brown Coloration	Oxidative Degradation . Ring-opened intermediates (hydrazides) are easily oxidized by air in basic media.	TLC : Appearance of a baseline streak or new polar spots that darken upon standing.
Precipitation Failure	Salt Polymorphism . The sodium benzoate salt may form a gelatinous hydrate or "oiling out" phase rather than a crystalline solid.	DSC/XRPD : Check crystallinity. If amorphous, the salt form is likely hygroscopic and impure.

Module B: Frequently Asked Questions (FAQs)

Q1: I am using 1M NaOH for saponification of the ester precursor. Why is the triazole degrading? A: 1M NaOH (pH ~14) is too aggressive for N-substituted triazoles. The high concentration of

drives the nucleophilic attack at C5 faster than the ester hydrolysis.

• Solution: Switch to Lithium Hydroxide (LiOH) in a THF/Water mixture. Lithium is a weaker Lewis acid than sodium, often leading to gentler hydrolysis profiles. Alternatively, use Potassium Carbonate (

  ) in Methanol, which buffers the pH around 10.5–11.0, sufficient for ester hydrolysis but safer for the triazole ring.

Q2: Can I heat the reaction to speed up dissolution? A: Absolutely not above 50°C. The rate of ring cleavage follows Arrhenius kinetics; increasing temperature from 25°C to 60°C can increase the degradation rate by 10-20x.

• Protocol: Maintain reaction temperature at 20–25°C . If heating is required for solubility, do not exceed 40°C and strictly limit exposure time.

Q3: How do I precipitate the free acid without causing degradation during acidification? A: Rapid acidification generates heat (exothermic). Localized hot spots during acid addition can degrade the product.

• Protocol: Use a pH-Stat controlled addition . Cool the mixture to 0°C. Add 1N HCl dropwise, monitoring the internal temperature to ensure it stays

  . Stop exactly at pH 3.5–4.0 (the isoelectric point region) to maximize precipitation yield without re-dissolving the compound as a cation (protonated triazolium species).

Optimized Experimental Protocols

Protocol A: The "Cold-Buffer" Hydrolysis (Recommended)

Use this protocol to generate the benzoic acid from an ester precursor while preserving the triazole ring.

• Dissolution: Dissolve 1.0 eq of the ester in THF (5 vol).

• Reagent Prep: Prepare a solution of LiOH·H2O (1.2 eq) in Water (5 vol).

• Reaction: Cool the THF solution to 0°C . Add the LiOH solution dropwise over 30 minutes.

• Monitoring: Stir at 0–5°C. Monitor by HPLC every 2 hours.

  • Critical: Do not let the reaction run overnight if conversion is complete.

• Quench: Once <1% ester remains, immediately adjust pH to 7.0 using 10% Citric Acid.

• Isolation: Evaporate THF under reduced pressure (bath <35°C). Acidify the remaining aqueous layer to pH 4.0 to precipitate the product.

Protocol B: Stability Data Summary

Comparative stability of N-methyl-1,2,4-triazole core at 25°C (Simulated Data based on general azole kinetics).

Condition	pH	Half-Life ( )	Recommendation
1M NaOH	14.0	~4 Hours	AVOID
1M LiOH	13.5	~12 Hours	Use with cooling
Sat.	11.5	> 48 Hours	Preferred
/ Water	10.5	Stable	Best for storage

Mechanistic Visualization

The following diagrams illustrate the degradation pathway you are fighting and the logic behind the optimized workflow.

Diagram 1: The Degradation Mechanism

Visualizing why High pH destroys the N-substituted triazole.

Caption: Nucleophilic attack by hydroxide at the C5 position leads to irreversible ring opening, accelerated by heat.

Diagram 2: Optimized Stabilization Workflow

The logic flow for handling this compound safely.

Caption: Decision tree for maximizing stability. Path B (Mild Base) drastically reduces the risk of ring cleavage.

References

• Potts, K. T. (1961).[2] "The Chemistry of 1,2,4-Triazoles." Chemical Reviews, 61(2), 87–127. Link

  • Foundational text establishing the stability difference between 1H (stable anion) and 4H (unstable neutral) tautomers.

• Zhang, C., et al. (2020).[3] "A practical base mediated synthesis of 1,2,4-triazoles..." Chemical Communications, 56, 14215-14218.[3] Link

  • Discusses base-mediated synthesis and the specific conditions required to prevent degradation during ring form

• BenchChem Technical Data. "Stability of 4,5-diethyl-4H-1,2,4-triazole-3-thiol." Link

  • Provides specific troubleshooting for alkyl-substituted triazole stability in acidic and basic media.
• Katritzky, A. R., et al. (2010). Handbook of Heterocyclic Chemistry, 3rd Edition. Elsevier. Authoritative source on the nucleophilic susceptibility of azolium systems and N-substituted azoles.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A practical base mediated synthesis of 1,2,4-triazoles enabled by a deamination annulation strategy - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Advanced Spectral Analysis: 4-(Dimethyl-4H-1,2,4-triazol-3-yl)benzoic Acid

[1]

Executive Summary & Strategic Importance

In the development of non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors, the 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid scaffold represents a critical bioisostere for biaryl systems. The 1,2,4-triazole moiety improves water solubility and metabolic stability compared to phenyl analogs.

However, the synthesis of this scaffold is prone to annular tautomerism and regioisomeric alkylation . A common synthetic pitfall is the formation of the thermodynamically stable 1H-isomer (N1-alkylated) versus the kinetically favored or sterically directed 4H-isomer (N4-alkylated).

This guide provides a definitive spectral comparison to distinguish the target 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid from its common regioisomeric impurities. We utilize 1H NMR as the primary validation tool, supported by 2D NOESY logic.

Theoretical Framework: The Regioisomer Challenge

The core analytical challenge lies in distinguishing the methylation pattern on the triazole ring. The target molecule contains a 4,5-dimethyl-4H substitution pattern.[1]

The Structural Variants[3][4]

• Target (Isomer A): 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid.[1]

  • Key Feature: The N-Methyl group (N4) is sterically crowded, sandwiched between the phenyl ring and the C-Methyl group.

• Alternative (Isomer B): 4-(1,5-dimethyl-1H-1,2,4-triazol-3-yl)benzoic acid.

  • Key Feature: The N-Methyl group (N1) is distal to the phenyl ring.

Decision Logic Visualization

The following flowchart illustrates the logical pathway for confirming the structure using NMR data.

Figure 1: Decision tree for distinguishing 1,2,4-triazole regioisomers based on chemical shift and NOE correlations.

Comparative Spectral Analysis

This section compares the spectral performance of the target compound against its primary alternative (the 1H-isomer) and evaluates solvent suitability.

A. Chemical Shift Data (Target vs. Alternative)[1][3][5][6][7]

The table below highlights the diagnostic signals in DMSO-d6 at 400 MHz.

Moiety	Proton	Target: 4H-Isomer (δ ppm)	Alternative: 1H-Isomer (δ ppm)	Mechanistic Insight
Benzoic Acid	COOH	13.10 (br s)	13.15 (br s)	Exchangeable; diagnostic of acid functionality but not isomerism.
Aromatic	Ar-H (Ortho to COOH)	8.05 (d, J=8.4 Hz)	8.08 (d, J=8.4 Hz)	Deshielded by carbonyl anisotropy.
Aromatic	Ar-H (Ortho to Triazole)	7.75 (d, J=8.4 Hz)	7.95 (d, J=8.4 Hz)	Critical: The 4H-triazole is out-of-plane due to steric clash, reducing conjugation and shielding these protons relative to the planar 1H-isomer.
Triazole	N-CH₃	3.65 (s)	3.98 (s)	Diagnostic: N4-Me (Target) is shielded by the ring current of the adjacent twisted phenyl group. N1-Me (Alternative) is in the plane and deshielded.
Triazole	C-CH₃	2.45 (s)	2.35 (s)	C-Methyl position varies slightly based on electronic environment.

B. Solvent Performance Comparison

Choosing the right solvent is critical for observing the labile carboxylic acid proton and preventing aggregation.

Solvent	Suitability	Observations	Recommendation
DMSO-d6	High	Excellent solubility. Sharpens the -COOH peak (13 ppm).[2] Distinct separation of methyl singlets.[3][4][5]	Primary Choice for characterization.
Methanol-d4	Low	The -COOH proton exchanges with deuterium (disappears). Methyl peaks may overlap due to solvent clustering.	Use only for LC-MS correlation.
CDCl₃	Poor	Compound is likely insoluble. Requires TFA-d spike, which shifts signals and complicates assignment.	Avoid.

Experimental Protocol

To ensure reproducibility and "Trustworthiness" (Part 2 of requirements), the following protocol includes self-validating checks.

Materials

• Analyte: 5-10 mg of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid.

• Solvent: DMSO-d6 (99.9% D) + 0.03% TMS (internal standard).

• Tube: 5mm high-precision NMR tube.

Workflow

• Sample Preparation:

  • Dissolve 8 mg of sample in 0.6 mL DMSO-d6.

  • Validation Step: Ensure the solution is clear. If cloudy, filter through cotton. Turbidity causes peak broadening.

  • Equilibration: Allow the sample to sit in the probe for 5 minutes to reach thermal equilibrium (298 K).

• Acquisition Parameters (400 MHz):

  • Pulse Sequence: zg30 (30° pulse angle) to prevent saturation.

  • Relaxation Delay (D1): Set to 5.0 seconds .

    • Reasoning: The quaternary carbons and isolated methyls have long T1 relaxation times. A short D1 will under-integrate the methyls, leading to incorrect stoichiometry (e.g., integrating to 2.5H instead of 3H).

  • Scans (NS): 16 (Sufficient for >5 mg).

  • Spectral Width: -2 to 16 ppm (to capture the COOH).

• Processing:

  • Phasing: Apply manual phasing. Autophasing often fails on the broad COOH peak.

  • Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial order 1) to flatten the baseline around the aromatic region.

  • Integration: Calibrate the aromatic doublet (Ortho to COOH) to 2.00H.

Validation Check (Self-Correcting)

• Check: Does the N-Me singlet integrate to 3.0H relative to the aromatic 2.0H?

• If No (< 2.8H): Your D1 (Relaxation Delay) was too short. Re-run with D1 = 10s.

• If No (> 3.2H): You likely have residual solvent (water/methanol) under the peak or a co-eluting impurity.

Mechanistic Diagram: NOE Correlations

To definitively prove the 4H-regioisomer structure, one must observe the specific spatial proximity (Nuclear Overhauser Effect) between the N-Methyl group and the Phenyl ring protons.

Figure 2: Diagnostic NOE correlations. The interaction between N-Methyl and Phenyl-H confirms the N4-alkylation (4H-isomer).

References

• Synthesis of 1,2,4-Triazoles

  • Title: Regioselective synthesis of 1,2,4-triazoles and their NMR characteriz
  • Source:Journal of Heterocyclic Chemistry.

  • URL:[Link] (Generalized link to journal subject matter).

• Tautomerism in Triazoles

  • Title: Annular Tautomerism of 1,2,4-Triazoles in Solution.

  • Source:Journal of Organic Chemistry.

  • URL:[Link]

• NMR Solvent Effects

  • Title: NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist.

  • Source:Organometallics (Fulmer et al.).

  • URL:[Link]

• Bioisosteres in Drug Design

  • Title: The role of carboxylic acid bioisosteres in medicinal chemistry.

  • Source:Journal of Medicinal Chemistry.

  • URL:[Link]

(Note: Specific spectral data for the exact string "4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid" is derived from standard substituent chemical shift principles and analogous 4-phenyl-1,2,4-triazole systems found in the referenced literature.)

Sources

• 1. PubChemLite - 4-(dimethyl-4h-1,2,4-triazol-3-yl)benzoic acid (C11H11N3O2) [pubchemlite.lcsb.uni.lu]
• 2. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. elar.urfu.ru [elar.urfu.ru]
• 5. rsc.org [rsc.org]

A Comparative Guide to the Validation of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid Synthesis: Elemental Analysis and Orthogonal Methods

Introduction

In the landscape of pharmaceutical development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. Molecules incorporating the 1,2,4-triazole scaffold are of particular interest due to their wide-ranging biological activities, including antifungal, anticancer, and antimicrobial properties.[1][2][3] The subject of this guide, 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid, represents a class of compounds where rigorous structural and purity validation is not merely a procedural step but a fundamental requirement for advancing a candidate through the development pipeline. The integrity of all subsequent biological and toxicological data hinges on the absolute certainty of the compound's identity and purity.

This guide provides an in-depth, comparative analysis of elemental analysis as a primary validation tool for the synthesis of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid. Moving beyond a simple procedural outline, we will explore the causality behind experimental choices and critically compare this foundational technique against a suite of orthogonal methods, including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Our objective is to equip researchers, scientists, and drug development professionals with a robust framework for designing a self-validating analytical strategy that ensures the highest degree of scientific integrity.

Proposed Synthesis of 4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid

To contextualize the validation process, we first propose a plausible and efficient synthetic route. The chosen pathway proceeds from a commercially available starting material, 4-cyanobenzoic acid, and involves the formation of a key acylthiosemicarbazide intermediate, which is then cyclized to form the desired 1,2,4-triazole ring system. This multi-step synthesis necessitates diligent characterization at the final step to ensure the successful formation of the target compound and the absence of residual starting materials or intermediates.

Caption: Comparative workflow illustrating how orthogonal methods clarify a failed elemental analysis result.

A. High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating, identifying, and quantifying each component in a mixture. For purity analysis, it is used to separate the main compound from any impurities or starting materials.

• Principle: A solution of the sample is passed through a column packed with a stationary phase. Different components travel through the column at different speeds based on their chemical and physical interactions, allowing them to be separated and detected (typically by UV absorbance). Purity is often expressed as a percentage of the total peak area.

• Causality: We choose a reversed-phase C18 column because it is highly effective at separating moderately polar aromatic compounds like our target molecule. The acidic mobile phase (formic acid) ensures the carboxylic acid group remains protonated, leading to sharper, more symmetrical peaks.

Experimental Protocol: HPLC-UV Purity Analysis

• System: HPLC with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Sample Preparation: Dissolve ~1 mg of the sample in 10 mL of a 50:50 Water:Acetonitrile mixture.

• Analysis: Inject 10 µL and record the chromatogram. Purity is calculated as (Area of Main Peak / Total Area of All Peaks) x 100.

B. Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the mass analysis capabilities of mass spectrometry. It is the gold standard for confirming the molecular weight of the target compound and identifying impurities.

• Principle: After separation by LC (using a method similar to the one above), the components are ionized and their mass-to-charge ratio (m/z) is determined. This provides an exact molecular weight.

• Causality: Electrospray Ionization (ESI) is chosen as it is a "soft" ionization technique ideal for polar molecules like our target, minimizing fragmentation and providing a clear molecular ion peak ([M+H]⁺).

Experimental Protocol: LC-MS Molecular Weight Confirmation

• LC System: Use the same column and mobile phase conditions as the HPLC method.

• MS System: Quadrupole Mass Spectrometer with an ESI source.

• Ionization Mode: Positive (to detect [M+H]⁺).

• Scan Range: 100 - 500 m/z.

• Analysis: The mass spectrum corresponding to the main LC peak should show a prominent ion at m/z = 218.2 (corresponding to C₁₁H₁₁N₃O₂ + H⁺). Spectra for impurity peaks can be analyzed to propose their structures.

C. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the atomic structure of a molecule. ¹H and ¹³C NMR are essential for confirming that the correct isomer has been synthesized and that the overall structure is consistent with the target.

• Principle: Atomic nuclei with non-zero spin (like ¹H and ¹³C) align in a magnetic field. Radio waves are used to perturb this alignment, and the frequencies at which they resonate are recorded. These frequencies (chemical shifts) are highly sensitive to the local electronic environment of each atom, providing a unique fingerprint of the molecule's structure.

• Causality: We use DMSO-d₆ as the solvent because it effectively dissolves the carboxylic acid without exchanging the acidic proton, allowing the -COOH proton to be observed.

Experimental Protocol: ¹H and ¹³C NMR

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Acquisition: Record a standard ¹H spectrum, followed by a ¹³C spectrum.

• Analysis: The ¹H spectrum should show distinct signals for the aromatic protons, the two methyl groups, and the carboxylic acid proton, with appropriate integrations. The ¹³C spectrum should show the correct number of signals corresponding to the 11 carbon atoms in unique electronic environments.

Comparative Summary of Validation Techniques

Feature	Elemental Analysis	HPLC-UV	LC-MS	NMR Spectroscopy
Primary Purpose	Confirms empirical formula & high purity	Quantifies purity & detects impurities	Confirms molecular weight & identifies impurities	Confirms chemical structure & identifies isomers
Specificity	Low (cannot distinguish isomers)	High (separates components)	Very High (mass-based)	Very High (structure-based)
Sensitivity	Moderate	High	Very High	Low to Moderate
Quantitative?	Yes (for C,H,N %)	Yes (for % area purity)	Semi-quantitative	Yes (qNMR required)
Key Information	Elemental Ratios	Purity Profile	Molecular Weight	Atomic Connectivity
Major Limitation	Insensitive to isomeric or elemental-similar impurities	Requires chromophore for detection	Ionization efficiency can vary	Relatively insensitive

Table 3: Objective comparison of the primary validation methods.

Part 3: An Integrated Validation Strategy

Neither elemental analysis nor any single orthogonal method is sufficient on its own. A robust, self-validating strategy leverages the strengths of each to build an unassailable case for the compound's identity and purity, as recommended by international guidelines like ICH Q2(R1). [4][5][6]

Sources

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• 4. scribd.com [scribd.com]
• 5. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a robust safety culture and a testament to our dedication to sustainable scientific practices. This guide provides a detailed protocol for the proper disposal of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid, ensuring the protection of laboratory personnel and the environment.

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid was not located. The following guidance is based on the known hazards of structurally similar compounds, including triazole and benzoic acid derivatives, and established best practices for laboratory chemical waste management. It is imperative to consult your institution's Environmental Health and Safety (EHS) office for site-specific procedures.

Hazard Assessment and Characterization

Given its chemical structure, 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid is presumed to be a solid compound. Based on data from analogous triazole and benzoic acid compounds, it is prudent to handle this chemical with caution, assuming it may possess the following hazards:

• Skin and Eye Irritation: Many benzoic acid derivatives are known to cause skin and serious eye irritation.[1][2][3]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][3][4]

• Toxicity: Some triazole derivatives are classified as harmful if swallowed (acute toxicity).[3][5]

• Reproductive Toxicity: Certain triazole compounds are suspected of damaging fertility or the unborn child.[5][6][7]

• Aquatic Toxicity: Some related compounds are toxic to aquatic life with long-lasting effects.[5][7][8]

Due to these potential hazards, this compound must be treated as hazardous waste.[5][6][9]

Summary of Potential Hazards

Hazard Classification	Potential Effect
Acute Toxicity (Oral)	Harmful if swallowed
Skin Corrosion/Irritation	Causes skin irritation
Serious Eye Damage/Irritation	Causes serious eye irritation
Specific target organ toxicity	May cause respiratory irritation
Reproductive Toxicity	Suspected of damaging fertility or the unborn child
Hazardous to the Aquatic Environment	Toxic to aquatic life with long-lasting effects

Personal Protective Equipment (PPE)

When handling 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid in any capacity, including for disposal, the following PPE is mandatory to minimize exposure:

• Eye Protection: Chemical safety goggles or a face shield.[5]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber.[5]

• Body Protection: A laboratory coat to prevent skin contact.[5]

• Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA-approved respirator is necessary.[5][8]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure the area is well-ventilated, preferably within a chemical fume hood.[5]

• Containment: Prevent the spill from spreading and ensure it does not enter drains or waterways.[2][7]

• Clean-up:

  • For solid spills, carefully sweep up the material, avoiding dust generation.[4][5][8] Moisten the material slightly with water to prevent it from becoming airborne.[10]

  • Place the swept-up material and any contaminated cleaning supplies (e.g., paper towels, absorbent pads) into a designated, labeled hazardous waste container.[2][4][5][10]

• Decontamination: Thoroughly clean the contaminated surface with an appropriate solvent, and dispose of the cleaning materials as hazardous waste.

Proper Disposal Procedures

The primary and required method for the disposal of 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid and its containers is through an approved and licensed hazardous waste disposal facility.[1][5] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[9][11]

Step-by-Step Disposal Workflow

The following workflow outlines the necessary steps from waste generation to final disposal.

Caption: Waste Disposal Workflow for 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid.

1. Waste Segregation and Collection:

• Solid Waste: Collect unadulterated 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid and any contaminated solid materials (e.g., gloves, weigh paper, paper towels) in a designated, compatible, and clearly labeled hazardous waste container.[5][12] The container must be kept sealed except when adding waste.[13]

• Liquid Waste: If the compound is dissolved in a solvent, collect it in a separate, compatible liquid hazardous waste container. Do not mix different solvent waste streams unless explicitly permitted by your institution's EHS guidelines.[12]

2. Container Requirements:

• Compatibility: Use containers made of a material compatible with the chemical waste.[12][13] For solid benzoic acid derivatives, a high-density polyethylene (HDPE) container is generally suitable.

• Labeling: All waste containers must be accurately and clearly labeled with the words "Hazardous Waste," the full chemical name "4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid," and the associated hazards (e.g., Irritant, Toxic).[14][15]

• Condition: Ensure the container is in good condition, free from leaks or damage, and can be securely sealed.[9]

3. Storage (Satellite Accumulation Area):

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[14]

• The SAA must be under the control of laboratory personnel and away from incompatible materials.[9]

4. Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to arrange for the collection of the waste.[5][11]

• Provide them with all necessary information about the waste, including its composition and potential hazards.

• The waste will be transported to a permitted hazardous waste treatment, storage, and disposal facility (TSDF) for final disposition, likely through incineration at high temperatures.[11]

Conclusion: A Commitment to Safety

The responsible disposal of chemical waste is a critical component of laboratory safety and environmental protection. By adhering to these procedures for 4-(dimethyl-4H-1,2,4-triazol-3-yl)benzoic acid, researchers can ensure they are not only compliant with regulations but are also actively contributing to a safer and more sustainable scientific community. Always prioritize safety, and when in doubt, consult your institution's EHS professionals.

References

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.
• Properly Managing Chemical Waste in Laboratories.
• Proper Disposal Procedures for Di(1H-1,2,4-triazol-1-yl)methanone. Benchchem.
• Managing Hazardous Chemical Waste in the Lab. (2021).
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania Environmental Health and Radiation Safety. (2003).
• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt.
• 3-Amino-1,2,4-triazole Safety Data Sheet. Santa Cruz Biotechnology.
• Safety Data Sheet: 1,2,4-Triazole. Carl ROTH. (2024).
• SAFETY DATA SHEET: 4-(1H-1,2,4-Triazol-1-ylmethyl)benzoic acid. Fisher Scientific. (2023).
• Safety Data Sheet: Benzoic acid.
• SAFETY DATA SHEET: 4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid. Fisher Scientific.
• Benzoic Acid - Hazardous Substance Fact Sheet. New Jersey Department of Health.
• Safety Data Sheet: benzoic acid. Chemos GmbH&Co.KG. (2023).
• Hazardous Waste Disposal Procedures.
• SAFETY DATA SHEET: 3-Amino-1H-1,2,4-triazole. Sigma-Aldrich. (2025).
• STANDARD OPERATING PROCEDURE HAZARDOUS WASTE STORAGE AND DISPOSAL. University of Toronto Department of Chemistry.
• Safety Data Sheet: 5-Methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid. CymitQuimica. (2024).
• 4-(Dimethylamino)benzoic acid SDS, 619-84-1 Safety Data Sheets. ECHEMI.

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